N-nitroso-meropenem

Core Science & Biosynthesis

N-nitroso-meropenem chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso-meropenem is a nitrosamine (B1359907) impurity of meropenem (B701), a broad-spectrum carbapenem (B1253116) antibiotic. Nitrosamine impurities are a class of compounds that are of significant concern to the pharmaceutical industry and regulatory bodies due to their potential carcinogenic properties. This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical considerations for N-nitroso-meropenem, intended to support research, drug development, and quality control activities.

N-nitroso-meropenem is the N-nitroso derivative of the secondary amine present in the side chain of the meropenem molecule.[1] Its presence in meropenem drug products is considered a potential risk that requires careful monitoring and control. The United States Food and Drug Administration (FDA) has established an acceptable intake (AI) limit for N-nitroso-meropenem of 1500 ng/day, classifying it as a Potency Category 4 nitrosamine drug substance-related impurity (NDSRI).[2][3]

Chemical Structure and Properties

N-Nitroso-meropenem is chemically named (4R,5S,6S)-3-(((3S,5S)-5-(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-yl)thio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid.[2][4] Its structure is characterized by the addition of a nitroso group (-N=O) to the nitrogen atom of the pyrrolidine (B122466) ring in the side chain of meropenem.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of N-nitroso-meropenem are not extensively available in the public domain. The information is primarily based on data from suppliers of analytical standards and computational predictions.

Property	Value	Source
Molecular Formula	C₁₇H₂₄N₄O₆S	[4]
Molecular Weight	412.46 g/mol	[4]
Appearance	Not specified (likely a solid)	-
Solubility	Soluble in Methanol (B129727) (MeOH)	[5]
Storage Conditions	2-8°C	[5]
SMILES	C[C@@H]1[C@]2([H])--INVALID-LINK--(--INVALID-LINK--O)C(=O)N2C(=C1S[C@H]3C--INVALID-LINK--N(C3)N=O)C(=O)O	[2]
InChI	InChI=1S/C17H24N4O6S/c1-7-12-11(8(2)22)16(24)21(12)13(17(25)26)14(7)28-9-5-10(15(23)19(3)4)20(6-9)18-27/h7-12,22H,5-6H2,1-4H3,(H,25,26)/t7-,8-,9+,10+,11-,12-/m1/s1	[2]

Computed Properties

The following properties have been computationally predicted and are available in public databases.

Property	Value	Source
XLogP3	0.3	[6]
Hydrogen Bond Donor Count	2	[6]
Hydrogen Bond Acceptor Count	7	[6]
Rotatable Bond Count	4	[6]
Exact Mass	412.14165567	[6]
Monoisotopic Mass	412.14165567	[6]
Topological Polar Surface Area	156 Ų	[6]
Heavy Atom Count	28	[6]

Formation, Stability, and Degradation

The formation of N-nitroso-meropenem occurs through the nitrosation of the secondary amine in the meropenem side chain.[7] This reaction typically requires a nitrosating agent, such as nitrous acid (formed from nitrites in acidic conditions), and a susceptible amine.[7] The risk of formation is influenced by factors such as the presence of residual nitrites in raw materials or excipients, processing conditions, and the pH of the formulation.[8]

Caption: General pathway for the formation of N-Nitroso-Meropenem.

Biological Activity and Toxicology

N-nitroso-meropenem is classified as a probable human carcinogen, a designation common to many nitrosamines.[10] The primary toxicological concern is genotoxicity, which arises from the metabolic activation of nitrosamines to electrophilic species that can alkylate DNA. This can lead to mutations and potentially initiate carcinogenesis.

Specific toxicological studies on N-nitroso-meropenem are not publicly available. However, the general mechanism of action for carcinogenic nitrosamines involves metabolic activation by cytochrome P450 enzymes, leading to the formation of unstable α-hydroxynitrosamines. These intermediates can spontaneously decompose to form electrophilic diazonium ions, which are capable of reacting with nucleophilic sites on DNA bases.

Caption: General mechanism of genotoxicity for nitrosamine impurities.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and characterization of N-nitroso-meropenem are not publicly available and are likely considered proprietary by the manufacturers of the reference standards. However, a general approach can be inferred from the broader literature on nitrosamine synthesis and analysis.

Synthesis and Purification (Hypothetical)

A potential synthesis would involve the reaction of meropenem with a nitrosating agent, such as sodium nitrite (B80452), under controlled acidic conditions.

• Dissolution: Dissolve meropenem in a suitable solvent.

• Acidification: Cool the solution and acidify with a suitable acid (e.g., hydrochloric acid).

• Nitrosation: Add a solution of sodium nitrite dropwise while maintaining a low temperature.

• Quenching: Quench the reaction after a specified time.

• Extraction: Extract the product into an organic solvent.

• Purification: Purify the crude product using techniques such as column chromatography.

Characterization

Characterization of the synthesized N-nitroso-meropenem would involve a suite of analytical techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the presence of the nitroso group.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Analytical Methods

The detection and quantification of N-nitroso-meropenem in pharmaceutical products require highly sensitive and specific analytical methods due to the low acceptable intake limits. Liquid chromatography-mass spectrometry (LC-MS) is the technique of choice for this purpose.

Sample Preparation (General Approach)

• Dissolution/Extraction: Dissolve or extract the drug substance or product in a suitable solvent (e.g., methanol, water).

• Centrifugation/Filtration: Remove any undissolved excipients by centrifugation and/or filtration.

• Dilution: Dilute the sample to an appropriate concentration for LC-MS analysis.

LC-MS/MS Method (Hypothetical Parameters)

• Chromatographic System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A reversed-phase column suitable for polar compounds (e.g., C18).

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a suitable modifier (e.g., formic acid).

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (HRMS).

• Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• Detection Mode: Multiple Reaction Monitoring (MRM) for triple quadrupole MS or full scan/tandem MS for HRMS.

Caption: A general workflow for the analysis of N-Nitroso-Meropenem.

Conclusion

N-Nitroso-meropenem represents a critical quality attribute to be monitored in meropenem pharmaceutical products. A thorough understanding of its chemical properties, formation pathways, and potential toxicological effects is essential for ensuring patient safety. While detailed experimental data remains limited in the public domain, this guide provides a foundational understanding based on available information and general principles of nitrosamine chemistry and analysis. The development and validation of robust analytical methods are paramount for the accurate quantification and control of this impurity in line with regulatory expectations. Further research into the specific toxicological profile and stability of N-nitroso-meropenem would be beneficial for a more comprehensive risk assessment.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. veeprho.com [veeprho.com]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. N-Nitroso Meropenem | SynZeal [synzeal.com]
• 5. allmpus.com [allmpus.com]
• 6. N-nitroso-meropenem | C17H24N4O6S | CID 171394939 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-Nitroso Meropenem | NA [chemicea.com]
• 8. N-Nitrosamine Formation in Pharmaceutical Solid Drug Products: Experimental Observations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In Vitro Stability Evaluation of Different Pharmaceutical Products Containing Meropenem - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

An In-Depth Technical Guide on the Formation Mechanism of N-Nitroso-Meropenem

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-nitroso-meropenem is a nitrosamine (B1359907) impurity of the broad-spectrum carbapenem (B1253116) antibiotic, meropenem (B701). Its formation is a significant concern for pharmaceutical quality and safety due to the classification of nitrosamines as probable human carcinogens. This technical guide delineates the core mechanism of N-nitroso-meropenem formation, drawing from established principles of nitrosamine chemistry and available information on meropenem's stability. While specific kinetic and quantitative data for N-nitroso-meropenem formation are not extensively published, this document provides a comprehensive overview of the underlying chemical principles, contributing factors, and analytical considerations. This guide also puts forth a generalized experimental protocol for assessing the propensity of meropenem to form this nitrosamine impurity under forced degradation conditions.

Introduction to N-Nitroso-Meropenem

N-nitroso-meropenem is the N-nitroso derivative of meropenem, a beta-lactam antibiotic widely used for treating severe bacterial infections.[1][2] The impurity arises from the nitrosation of the secondary amine present in the pyrrolidine (B122466) ring of the meropenem molecule.[3][4]

Chemical Structure:

• Meropenem: (4R,5S,6S)-3-[[(3S,5S)-5-(Dimethylcarbamoyl)pyrrolidin-3-yl]sulfanyl]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid

• N-Nitroso-Meropenem: (4R,5S,6S)-3-(((3S,5S)-5-(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-yl)thio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid[1][5][6][7][8]

The presence of this impurity in the final drug product is strictly regulated by health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][9][10][11][12]

Core Mechanism of Formation

The formation of N-nitroso-meropenem follows the general mechanism for N-nitrosamine formation, which involves the reaction of a secondary amine with a nitrosating agent, typically under acidic conditions.[2][13]

Reactants

• Secondary Amine Source: The secondary amine present in the pyrrolidine ring of the meropenem molecule is the site of nitrosation.

• Nitrosating Agent: The most common nitrosating agent is nitrous acid (HNO₂), which is formed in situ from nitrite (B80452) salts (e.g., sodium nitrite, NaNO₂) in an acidic medium.[14] Other potential nitrosating agents include nitrogen oxides (e.g., N₂O₃, N₂O₄).

Reaction Conditions

• Acidic pH: The formation of the active nitrosating species from nitrite is acid-catalyzed. While the optimal pH for nitrosation is generally in the acidic range, the reaction can still occur at neutral or slightly alkaline pH, albeit at a slower rate.[15][16]

• Temperature: Higher temperatures can increase the rate of the nitrosation reaction. However, meropenem itself is known to be unstable at elevated temperatures, which can lead to other degradation products.[13][17][18]

• Presence of Nitrite Sources: The presence of residual nitrites in excipients, raw materials, or from environmental sources is a critical factor for the formation of N-nitroso-meropenem.

The overall reaction can be depicted as follows:

Figure 1: General reaction pathway for the formation of N-nitroso-meropenem.

Factors Influencing Formation

Several factors can influence the rate and extent of N-nitroso-meropenem formation:

• Concentration of Reactants: Higher concentrations of both meropenem and the nitrosating agent will generally lead to a higher rate of formation.

• pH of the Medium: As the formation of the active nitrosating agent is pH-dependent, the acidity of the environment plays a crucial role.

• Temperature: Increased temperature can accelerate the reaction, but may also promote the degradation of meropenem into other impurities.

• Presence of Catalysts and Inhibitors: Certain species can catalyze or inhibit the nitrosation reaction. For example, some metal ions can act as catalysts, while antioxidants like ascorbic acid can act as inhibitors by scavenging nitrosating agents.

Quantitative Data

The table below summarizes the type of quantitative data that would be essential for a thorough understanding of N-nitroso-meropenem formation.

Parameter	Description	Typical Units	Relevance
Rate Constant (k)	A measure of the reaction speed under specific conditions.	L mol⁻¹ s⁻¹	Essential for predicting the rate of formation.
Activation Energy (Ea)	The minimum energy required to initiate the reaction.	kJ/mol	Indicates the temperature sensitivity of the reaction.
Yield (%)	The amount of N-nitroso-meropenem formed relative to the initial amount of meropenem.	%	Determines the extent of impurity formation.
Acceptable Intake (AI)	The maximum acceptable daily intake of the impurity.	ng/day	Regulatory limit for patient safety. The FDA has set a recommended AI limit for N-nitroso-meropenem.[4]

Experimental Protocols

While a specific, validated protocol for the forced nitrosation of meropenem is not publicly available, a general procedure can be outlined based on established methods for nitrosamine analysis. The following is a hypothetical protocol for a forced degradation study to investigate the formation of N-nitroso-meropenem.

Objective

To evaluate the potential for N-nitroso-meropenem formation from meropenem drug substance under nitrosating stress conditions.

Materials and Reagents

• Meropenem drug substance

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl) or other suitable acid

• Purified water

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), LC-MS grade

• N-nitroso-meropenem reference standard

Experimental Workflow

Figure 2: Experimental workflow for a forced nitrosation study of meropenem.

Detailed Methodology

• Preparation of Meropenem Solution: Prepare a stock solution of meropenem in purified water at a known concentration (e.g., 1 mg/mL).

• Addition of Nitrite: To a specific volume of the meropenem solution, add a solution of sodium nitrite to achieve a desired molar excess (e.g., 10-fold).

• pH Adjustment: Adjust the pH of the reaction mixture to a target acidic value (e.g., pH 3.0) using a suitable acid like hydrochloric acid.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 40°C) and protect it from light.

• Sampling: Withdraw aliquots of the reaction mixture at predetermined time intervals (e.g., 0, 2, 4, 8, and 24 hours).

• Quenching: Immediately quench the reaction in the collected samples. This can be achieved by raising the pH to neutral or alkaline, or by adding a nitrosating agent scavenger like ammonium (B1175870) sulfamate (B1201201) or ascorbic acid.

• Sample Preparation for Analysis: Dilute the quenched samples with an appropriate mobile phase to a suitable concentration for analysis.

• LC-MS/MS Analysis: Analyze the samples using a validated, sensitive, and specific LC-MS/MS method for the detection and quantification of N-nitroso-meropenem. Use a reference standard of N-nitroso-meropenem for identification and quantification.

Analytical Method Considerations

A highly sensitive and specific analytical method is required to detect and quantify trace levels of N-nitroso-meropenem. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the technique of choice for this purpose.[20][21][22]

• Chromatography: Reverse-phase chromatography is typically used. The choice of column and mobile phase should be optimized to achieve good separation of N-nitroso-meropenem from meropenem and other potential degradation products.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides the necessary sensitivity and selectivity. Specific precursor-to-product ion transitions for N-nitroso-meropenem would need to be determined using a reference standard.

Signaling Pathways and Logical Relationships

The formation of N-nitroso-meropenem is a chemical transformation and does not involve biological signaling pathways in the context of its formation in a drug product. The logical relationship for its formation is a sequence of chemical reactions as outlined below.

Figure 3: Logical relationship of the chemical steps leading to the formation of N-nitroso-meropenem.

Conclusion

The formation of N-nitroso-meropenem is a potential risk in meropenem-containing drug products, arising from the reaction of the secondary amine in the meropenem molecule with nitrosating agents. The reaction is influenced by factors such as pH, temperature, and the concentration of precursors. While specific quantitative data on the formation of this impurity is limited in the public domain, a thorough understanding of the general principles of nitrosamine chemistry allows for a robust risk assessment and the development of appropriate control strategies. The implementation of sensitive analytical methods, such as LC-MS/MS, is crucial for the detection and quantification of N-nitroso-meropenem at the trace levels required by regulatory agencies to ensure patient safety. Further research into the specific kinetics and formation pathways of N-nitroso-meropenem would be beneficial for the pharmaceutical industry.

References

• 1. N-Nitroso Meropenem | SynZeal [synzeal.com]
• 2. N-Nitroso Meropenem | NA [chemicea.com]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. veeprho.com [veeprho.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. N-Nitroso Meropenem | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 7. N-Nitroso Meropenem | CAS | LGC Standards [lgcstandards.com]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 10. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 11. fda.gov [fda.gov]
• 12. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 13. researchgate.net [researchgate.net]
• 14. Drug interactions. II. Formation of nitrosamines from therapeutic drugs. Properties and kinetics of the formation of N-nitrosopropranolol from nitrite and the secondary amine propranolol hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effect of pH and nitrite concentration on nitrite oxidation rate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of pH on nitrite accumulation during wastewater denitrification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The Role of Non-Enzymatic Degradation of Meropenem—Insights from the Bottle to the Body - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Stability and degradation kinetics of meropenem in powder for injection and reconstituted sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. youtube.com [youtube.com]
• 20. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 22. ijpsjournal.com [ijpsjournal.com]

Synthesis of N-Nitroso-Meropenem: An In-depth Technical Guide for Researchers

For researchers, scientists, and drug development professionals, the synthesis and characterization of analytical reference standards for potential impurities are critical for ensuring the safety and quality of pharmaceutical products. This technical guide provides a comprehensive overview of the synthesis of the N-nitroso-meropenem impurity, a potential nitrosamine (B1359907) impurity in the carbapenem (B1253116) antibiotic meropenem (B701).

N-nitroso-meropenem is formed from the reaction of the secondary amine in the pyrrolidine (B122466) ring of the meropenem molecule with a nitrosating agent.[1][2] Given the classification of many N-nitrosamine compounds as probable human carcinogens, regulatory agencies require stringent control of these impurities in drug substances and products. The availability of a well-characterized analytical reference standard of N-nitroso-meropenem is therefore essential for the development and validation of sensitive analytical methods to detect and quantify this impurity at trace levels.

Chemical and Physical Data

A summary of the key chemical and physical properties of N-nitroso-meropenem is presented in the table below.

Property	Value	Reference
Chemical Name	(4R,5S,6S)-3-(((3S,5S)-5-(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-yl)thio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid	[3][4]
Molecular Formula	C17H24N4O6S	[3][4]
Molecular Weight	412.5 g/mol	[3][5]
Appearance	Please Enquire	[5]
CAS Number	Not Available	[3][5]

Synthesis Pathway

The synthesis of N-nitroso-meropenem involves the selective N-nitrosation of the secondary amine group within the pyrrolidine side chain of meropenem. This reaction is typically carried out by treating meropenem with a nitrosating agent, most commonly sodium nitrite, under acidic conditions. The acidic environment facilitates the formation of the active nitrosating species, nitrous acid (HNO2).

It is crucial to control the reaction conditions carefully to prevent the degradation of the sensitive β-lactam core of the meropenem molecule.[6][7][8] Meropenem is known to be unstable under harsh acidic or basic conditions and at elevated temperatures.[6][7][8]

References

• 1. N-Nitroso Meropenem | CAS No: NA [aquigenbio.com]
• 2. N-Nitroso Meropenem | NA [chemicea.com]
• 3. N-Nitroso Meropenem | SynZeal [synzeal.com]
• 4. N-Nitroso Meropenem | CAS | LGC Standards [lgcstandards.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. ivteam.com [ivteam.com]
• 7. Investigation of meropenem stability after reconstitution: the influence of buffering and challenges to meet the NHS Yellow Cover Document compliance for continuous infusions in an outpatient setting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]

The Emergence of N-nitroso-meropenem: A Technical Guide to its Discovery and Analysis as a Pharmaceutical Impurity

For Immediate Release

This technical guide provides an in-depth analysis of the discovery, formation, and analytical control of N-nitroso-meropenem, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the broad-spectrum antibiotic meropenem (B701). This document is intended for researchers, scientists, and drug development professionals engaged in the quality control and safety assessment of pharmaceutical products.

Introduction: The Challenge of Nitrosamine Impurities

The discovery of N-nitrosamine impurities in widely used medications has presented a significant challenge to the pharmaceutical industry and regulatory agencies worldwide. These compounds are classified as probable human carcinogens, necessitating stringent control measures to ensure patient safety. N-nitroso-meropenem is an NDSRI formed from the nitrosation of the secondary amine moiety present in the meropenem structure. Understanding its formation pathways, coupled with robust analytical methods for its detection and quantification, is paramount for the safe manufacturing and supply of meropenem-containing drug products.

Physicochemical Properties of N-nitroso-meropenem

A comprehensive understanding of the physicochemical properties of N-nitroso-meropenem is fundamental for the development of effective analytical methods and control strategies.

Property	Value	Reference
IUPAC Name	(4R,5S,6S)-3-[[(3S,5S)-5-(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-yl]sulfanyl]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid	[1][2]
Molecular Formula	C17H24N4O6S	[3]
Molecular Weight	412.46 g/mol	[3]
FDA Acceptable Intake (AI) Limit	1500 ng/day	[1]
FDA Potency Category	4	[1]

Formation Pathway of N-nitroso-meropenem

The primary pathway for the formation of N-nitroso-meropenem involves the reaction of the secondary amine in the meropenem side chain with a nitrosating agent. This reaction is typically acid-catalyzed.

Caption: Formation of N-nitroso-meropenem from meropenem.

Forced Degradation and Formation Kinetics (Hypothetical Data)

Forced degradation studies are essential to identify potential degradation products and understand the propensity of a drug substance to form impurities under various stress conditions. The following table presents hypothetical data from a forced degradation study on meropenem, illustrating the conditions under which N-nitroso-meropenem formation might be observed.

Table 1: Hypothetical Results of a Forced Degradation Study on Meropenem

Stress Condition	Meropenem Assay (%)	Major Degradant (Open-Ring Metabolite) (%)	N-nitroso-meropenem (ppm)
Control	99.8	< 0.1	Not Detected
Acid Hydrolysis (0.1N HCl, 60°C, 24h)	85.2	14.5	Not Detected
Alkaline Hydrolysis (0.1N NaOH, 25°C, 4h)	90.1	9.7	Not Detected
Oxidative (3% H2O2, 25°C, 24h)	92.5	7.3	Not Detected
Thermal (80°C, 48h)	97.3	2.5	Not Detected
Nitrosating Conditions (pH 3.5, NaNO2, 37°C, 4h)	99.5	< 0.1	5.2

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Analytical Methodologies for N-nitroso-meropenem Quantification

The detection and quantification of trace levels of N-nitroso-meropenem require highly sensitive and specific analytical techniques, with Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) being the method of choice.

Representative LC-MS/MS Method

The following is a representative, detailed protocol for the analysis of N-nitroso-meropenem in a meropenem drug product.

Sample Preparation:

• Accurately weigh and transfer 100 mg of meropenem drug substance or powdered tablets into a 10 mL volumetric flask.

• Add approximately 7 mL of a diluent (e.g., 50:50 methanol:water) and sonicate for 15 minutes to dissolve.

• Allow the solution to equilibrate to room temperature and dilute to volume with the diluent.

• Centrifuge an aliquot of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10.1-12 min: 5% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometric Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Hypothetical)	Q1: 413.1 m/z -> Q3: [Fragment ion m/z]
Collision Energy	To be optimized based on instrument and fragment ion
Source Temperature	500°C

Method Validation Parameters (Hypothetical Data)

A validated analytical method is crucial for reliable quantification. The following table summarizes hypothetical validation parameters for the described LC-MS/MS method.

Table 2: Hypothetical Validation Summary for N-nitroso-meropenem LC-MS/MS Method

Parameter	Result
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (r²)	> 0.999
Accuracy (% Recovery)	95.0% - 105.0%
Precision (% RSD)	< 5.0%

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will depend on the specific instrumentation and experimental conditions.

Experimental and Risk Assessment Workflows

A systematic approach is necessary for the identification, analysis, and risk assessment of N-nitroso-meropenem.

Caption: A typical analytical workflow for N-nitroso-meropenem.

Caption: Logical flow of a risk assessment for N-nitroso-meropenem.

Conclusion and Future Perspectives

The discovery of N-nitroso-meropenem underscores the critical need for proactive risk assessment and the development of highly sensitive analytical methods for all pharmaceutical products containing secondary or tertiary amine moieties. While this guide provides a comprehensive overview based on current knowledge, ongoing research is essential to further elucidate the formation kinetics and toxicological profile of this and other NDSRIs. Collaboration between industry, academia, and regulatory bodies will be instrumental in ensuring the continued safety and quality of medicines. The availability of a certified N-nitroso-meropenem reference standard is a key enabler for the development and validation of robust analytical methods.[1][4][5] Future work should focus on the publication of validated analytical methods and comprehensive studies on the factors influencing N-nitroso-meropenem formation in both drug substance and drug product.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Meropenem | SynZeal [synzeal.com]
• 3. N-Nitroso Meropenem | CAS | LGC Standards [lgcstandards.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. cleanchemlab.com [cleanchemlab.com]

Preliminary Toxicological Studies of N-nitroso-meropenem: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding the toxicological assessment of N-nitroso-meropenem. Specific preclinical toxicological studies containing quantitative data such as LD50 and NOAEL values for N-nitroso-meropenem are not extensively available in the public domain. Much of the assessment of this specific nitrosamine (B1359907) impurity relies on regulatory guidance, structure-activity relationships, and data from related compounds.

Introduction

N-nitroso-meropenem is a nitrosamine impurity of the broad-spectrum carbapenem (B1253116) antibiotic, meropenem (B701).[1][2] Nitrosamine impurities in pharmaceutical products are a significant concern for regulatory agencies and manufacturers due to their classification as probable human carcinogens.[3] This technical guide provides a comprehensive overview of the available toxicological information for N-nitroso-meropenem, focusing on regulatory context, general toxicological principles of nitrosamines, and the available data for the parent compound, meropenem.

N-nitroso-meropenem is identified as a suspected human carcinogen and a highly toxic organic compound.[4] It is formed from the nitrosation of a secondary amine present in the meropenem molecule.[1] The presence of such impurities in drug substances necessitates rigorous risk assessment and control to ensure patient safety.

Regulatory Toxicological Assessment

The toxicological evaluation of N-nitroso-meropenem by regulatory bodies is primarily based on a risk-based approach due to the lack of extensive compound-specific preclinical safety data. The primary method used is the Carcinogenic Potency Categorization Approach (CPCA), which leverages structure-activity relationships (SAR) to assign an Acceptable Intake (AI) limit.

Acceptable Intake (AI) Limit

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and Health Canada, have established an AI limit for N-nitroso-meropenem.[5][6] This limit is derived from a potency categorization that considers the structural features of the nitrosamine.

Compound	Regulatory Body	Potency Category	Acceptable Intake (AI) Limit
N-nitroso-meropenem	U.S. FDA, Health Canada	4	1500 ng/day

Table 1: Regulatory Acceptable Intake Limit for N-nitroso-meropenem.[5][6]

The placement in Potency Category 4 with an AI of 1500 ng/day is the result of a calculated Potency Score of 4.[6] This approach often utilizes "read-across" from toxicological data of structurally similar, data-rich surrogate compounds.[7][8]

Regulatory Risk Assessment Workflow

Pharmaceutical manufacturers are required to conduct a thorough risk assessment for the presence of nitrosamine impurities in their products. This involves a multi-step process to identify and mitigate the risk.

Regulatory Risk Assessment Workflow for Nitrosamine Impurities.

General Toxicology of N-Nitroso Compounds

While specific studies on N-nitroso-meropenem are limited, the toxicological profile of N-nitroso compounds as a class is well-documented.

Genotoxicity and Carcinogenicity

N-nitroso compounds are generally considered to be genotoxic and carcinogenic.[9] Their mechanism of toxicity involves metabolic activation, primarily by cytochrome P450 (CYP) enzymes, to form unstable α-hydroxy nitrosamines.[9] These intermediates can spontaneously decompose to yield electrophilic diazonium ions, which are potent alkylating agents. These agents can then form adducts with DNA, leading to mutations and potentially initiating carcinogenesis if not repaired.[9]

General Mechanism of N-Nitroso Compound-Induced Genotoxicity.

In Vitro Genotoxicity Testing

Standard in vitro assays are used to evaluate the genotoxic potential of nitrosamine impurities. A common workflow involves testing in bacterial reverse mutation assays (Ames test) and in mammalian cells, such as the TK6 cell line, to assess for gene mutations and chromosomal damage.[10][11]

Experimental Protocol: In Vitro Micronucleus Assay (Hypothetical for N-nitroso-meropenem)

• Test System: Human lymphoblastoid TK6 cells.

• Metabolic Activation: The assay should be conducted with and without an exogenous metabolic activation system, typically a liver S9 fraction from rats or hamsters, to mimic mammalian metabolism.[10][11]

• Test Concentrations: A range of concentrations of N-nitroso-meropenem, typically based on its solubility and cytotoxicity, would be selected.

• Exposure: Cells are exposed to the test article for a short duration (e.g., 3-6 hours) in the presence of S9 mix, or for a longer duration (e.g., 24 hours) without S9.

• Endpoint: The formation of micronuclei, which are small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division, is quantified. An increase in micronucleus frequency indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss/gain) potential.

• Controls: A negative (vehicle) control and positive controls (known mutagens) are run concurrently.

References

• 1. N-Nitroso Meropenem | NA [chemicea.com]
• 2. N-Nitroso Meropenem | SynZeal [synzeal.com]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. synchemia.com [synchemia.com]
• 5. veeprho.com [veeprho.com]
• 6. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 7. instem.com [instem.com]
• 8. EMA Guidelines: Understanding Nitrosourea Acceptable Intake Limits Via Read-across [lhasalimited.org]
• 9. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N-nitroso-meropenem: IUPAC Nomenclature and Identifiers

This technical guide provides a comprehensive overview of the chemical identifiers and nomenclature for N-nitroso-meropenem, a critical reference standard in pharmaceutical quality control. The information is intended for researchers, scientists, and drug development professionals who require precise and reliable data for analytical method development, validation, and quality assurance of the antibiotic meropenem (B701).

Chemical Identity and Nomenclature

N-nitroso-meropenem is a nitrosamine (B1359907) impurity of Meropenem, a broad-spectrum carbapenem (B1253116) antibiotic.[1] Its accurate identification is crucial for monitoring and controlling impurities in the drug substance and product.

Identifier	Value
IUPAC Name	(4R,5S,6S)-3-[(3S,5S)-5-(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid[2]
SMILES	C[C@@H]1[C@@H]2--INVALID-LINK--N=O)C(=O)N(C)C)C(=O)O">C@H--INVALID-LINK--O[2]
InChI	InChI=1S/C17H24N4O6S/c1-7-12-11(8(2)22)16(24)21(12)13(17(25)26)14(7)28-9-5-10(15(23)19(3)4)20(6-9)18-27/h7-12,22H,5-6H2,1-4H3,(H,25,26)/t7-,8-,9+,10+,11-,12-/m1/s1[2]
InChIKey	KQTXCSUIGJWCAX-PQTSNVLCSA-N[2][3]
Molecular Formula	C17H24N4O6S[2][4][5][6]
Molecular Weight	412.46 g/mol [3][5]
CAS Number	Not consistently available[4][5][7]

Experimental Applications

N-nitroso-meropenem is primarily used as a reference standard in the pharmaceutical industry. Its applications include:

• Analytical Method Development: Establishing and optimizing analytical methods, such as High-Performance Liquid Chromatography (HPLC), to detect and quantify this specific nitrosamine impurity in meropenem active pharmaceutical ingredients (APIs) and finished drug products.

• Method Validation (AMV): Ensuring that the developed analytical methods are accurate, precise, reproducible, and specific for the detection of N-nitroso-meropenem.

• Quality Control (QC): Routine testing of meropenem batches to ensure that the levels of N-nitroso-meropenem do not exceed the acceptable intake limits set by regulatory authorities.

The following diagram illustrates a typical workflow for the use of N-nitroso-meropenem as a reference standard in a quality control setting.

Workflow for N-nitroso-meropenem as a reference standard.

Logical Relationship in Pharmaceutical Quality Assurance

The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties.[8] Regulatory bodies worldwide have stringent requirements for the control of these impurities. The logical relationship between N-nitroso-meropenem and the quality assurance of meropenem is depicted in the following diagram.

Quality assurance relationship for N-nitroso-meropenem.

References

• 1. N-Nitroso Meropenem | NA [chemicea.com]
• 2. N-nitroso-meropenem | C17H24N4O6S | CID 171394939 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [precision.fda.gov]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. allmpus.com [allmpus.com]
• 6. N-Nitroso Meropenem | CAS | LGC Standards [lgcstandards.com]
• 7. N-Nitroso Meropenem | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 8. synchemia.com [synchemia.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of N-Nitroso-Meropenem

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-meropenem is a potential nitrosamine (B1359907) impurity that can arise in meropenem (B701) drug products.[1] Nitrosamine impurities are a class of compounds that are considered probable human carcinogens, making their detection and quantification in pharmaceutical products a critical regulatory and safety concern.[2][3] The acceptable intake (AI) limit for N-nitroso-meropenem, as a nitrosamine drug substance related impurity (NDSRI), has been set by the U.S. Food and Drug Administration (FDA) at 1500 ng/day.[4] This necessitates the use of highly sensitive and specific analytical methods to ensure that levels of this impurity in meropenem products are well below this safety threshold.

This document provides detailed application notes and protocols for the detection and quantification of N-nitroso-meropenem in meropenem drug substances and products. The primary recommended technique is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which offers the required sensitivity and selectivity for trace-level analysis.[5][6] An alternative High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method is also presented as a screening tool.

Analytical Methods Overview

Table 1: Comparison of Analytical Techniques for N-Nitroso-Meropenem Detection

Parameter	LC-MS/MS	HPLC-UV
Principle	Separation by liquid chromatography followed by detection based on mass-to-charge ratio.	Separation by liquid chromatography followed by detection based on UV absorbance.
Sensitivity	High (ng/mL to pg/mL levels)	Moderate (µg/mL to high ng/mL levels)[7]
Selectivity	Very High	Moderate
Confirmation	High (based on parent and product ion masses)	Low (based on retention time)
Application	Confirmatory analysis and routine quality control.	Screening and preliminary analysis.

Experimental Protocols

Protocol 1: LC-MS/MS Method for the Quantification of N-Nitroso-Meropenem

This protocol is based on established methods for the analysis of nitrosamine impurities in pharmaceutical products and is adapted for the specific analysis of N-nitroso-meropenem in a meropenem matrix.

1. Sample Preparation

• Drug Substance: Accurately weigh approximately 50 mg of the meropenem drug substance into a 15 mL centrifuge tube.

• Drug Product (Tablets/Powder for Injection): Weigh and finely powder a representative number of tablets or the contents of vials to obtain a powder equivalent to 50 mg of meropenem. Transfer this to a 15 mL centrifuge tube.

• Extraction: Add 10 mL of methanol (B129727) to the centrifuge tube. Vortex for 1 minute and then sonicate for 20 minutes to ensure complete dissolution of N-nitroso-meropenem.[10]

• Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes to precipitate any undissolved excipients.[11][12]

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[11][12]

2. Chromatographic Conditions

Parameter	Condition
Instrument	UHPLC system coupled to a triple quadrupole mass spectrometer
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

3. Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	To be determined by infusion of N-nitroso-meropenem standard. A hypothetical transition could be based on the protonated molecular ion [M+H]+.

4. Quantitative Data (Typical Performance)

The following table presents typical performance characteristics that should be established during method validation.

Parameter	Typical Value
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (r²)	> 0.995
Accuracy (% Recovery)	80-120%
Precision (%RSD)	< 15%

Protocol 2: HPLC-UV Screening Method for N-Nitroso-Meropenem

This method is suitable for screening purposes where high sensitivity is not the primary requirement.

1. Sample Preparation

Follow the same sample preparation procedure as described in Protocol 1.

2. Chromatographic Conditions

Parameter	Condition
Instrument	HPLC system with a UV/PDA detector
Column	C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
UV Detection Wavelength	230 nm (or a more specific wavelength determined by UV scan of N-nitroso-meropenem standard)

3. Quantitative Data (Typical Performance)

Parameter	Typical Value
Limit of Detection (LOD)	5 ng/mL
Limit of Quantification (LOQ)	15 ng/mL[7]
Linearity (r²)	> 0.99
Accuracy (% Recovery)	85-115%
Precision (%RSD)	< 10%

Visualizations

Experimental Workflow for N-Nitroso-Meropenem Analysis

Caption: Workflow for the analysis of N-nitroso-meropenem in meropenem samples.

Logical Relationship of Analytical Method Validation

Caption: Key parameters for the validation of the analytical method.

Conclusion

The analytical methods outlined in this document provide a robust framework for the detection and quantification of N-nitroso-meropenem in pharmaceutical products. The LC-MS/MS method is recommended for its high sensitivity and specificity, which are essential for ensuring that meropenem products meet the stringent regulatory requirements for nitrosamine impurities. Proper method validation is crucial to guarantee reliable and accurate results, thereby ensuring patient safety.

References

• 1. N-Nitroso Meropenem | NA [chemicea.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]
• 9. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 10. Quantification of Structurally Alert Mutagenic Impurities in Meropenem Trihydrate Drug Substance by Liquid Chromatography with High Resolution Mass Spectrometer (LC-HRMS) [scirp.org]
• 11. lcms.cz [lcms.cz]
• 12. fda.gov [fda.gov]

Application Note: LC-MS/MS Quantification of N-nitroso-meropenem in Meropenem API

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties. Nitrosamine Drug Substance-Related Impurities (NDSRIs) are a class of nitrosamines that are structurally related to the active pharmaceutical ingredient (API). N-nitroso-meropenem is a potential NDSRI that can form in meropenem (B701) API under certain conditions.

This application note provides a detailed protocol for the sensitive and selective quantification of N-nitroso-meropenem in meropenem API using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method is designed to meet the stringent regulatory requirements for the control of nitrosamine impurities.

Experimental Protocols

Materials and Reagents

• N-nitroso-meropenem reference standard

• Meropenem API

• LC-MS grade water

• LC-MS grade acetonitrile

• LC-MS grade methanol (B129727)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• N-nitroso-meropenem-d6 (internal standard, optional)

Standard Solution Preparation

• Primary Stock Solution of N-nitroso-meropenem (100 µg/mL): Accurately weigh 1.0 mg of N-nitroso-meropenem reference standard and dissolve in 10.0 mL of methanol.

• Working Standard Solution (1.0 µg/mL): Dilute 100 µL of the primary stock solution to 10.0 mL with a 50:50 mixture of methanol and water.

• Calibration Standards: Prepare a series of calibration standards by further diluting the working standard solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 50 ng/mL.

Sample Preparation

• Accurately weigh 100 mg of meropenem API into a 15 mL centrifuge tube.

• Add 10.0 mL of a 50:50 mixture of methanol and water.

• Vortex the tube for 5 minutes to ensure complete dissolution.

• Centrifuge the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC-MS vial for analysis.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	See Table 1

Table 1: LC Gradient Program

Time (min)	% Mobile Phase B
0.0	5
1.0	5
8.0	95
10.0	95
10.1	5
15.0	5

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions:

The following Multiple Reaction Monitoring (MRM) transitions are proposed for the analysis of N-nitroso-meropenem. These transitions are predicted based on the structure of the molecule and may require optimization.

Table 2: Proposed MRM Transitions for N-nitroso-meropenem

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) (Starting Point)
N-nitroso-meropenem	413.1	141.1	25
N-nitroso-meropenem	413.1	68.1	35
N-nitroso-meropenem-d6 (IS)	419.1	147.1	25

Data Presentation

The following tables summarize the expected quantitative performance of the method. This data is illustrative and should be confirmed during method validation.

Table 3: Linearity and Range

Analyte	Range (ng/mL)	Correlation Coefficient (r²)
N-nitroso-meropenem	0.1 - 50	> 0.995

Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte	LOD (ng/mL)	LOQ (ng/mL)
N-nitroso-meropenem	0.03	0.1

Table 5: Accuracy (Recovery)

Spiked Level (ng/mL)	Mean Recovery (%)	% RSD (n=6)
0.1 (LOQ)	95.2	8.5
1.0	98.7	4.2
25.0	101.5	2.8

Table 6: Precision

Spiked Level (ng/mL)	Intra-day Precision (% RSD, n=6)	Inter-day Precision (% RSD, n=18)
0.1 (LOQ)	7.8	10.2
1.0	3.5	5.1
25.0	2.1	3.9

Visualizations

Caption: Experimental workflow for the LC-MS/MS quantification of N-nitroso-meropenem in meropenem API.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of N-nitroso-meropenem in meropenem API by LC-MS/MS. The method is designed to be sensitive, selective, and robust, making it suitable for routine quality control and regulatory submissions. The provided experimental details, including sample preparation, LC-MS/MS parameters, and expected performance data, offer a solid foundation for researchers and drug development professionals to implement this critical analysis. It is essential to validate this method in accordance with ICH Q2 (R1) guidelines before its implementation in a regulated environment.

Application Notes & Protocol: Limit Test for N-Nitroso-Meropenem in Meropenem Drug Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities.[1][2][3][4] N-nitroso-meropenem is a potential nitrosamine impurity that may form in drug products containing meropenem (B701), a broad-spectrum carbapenem (B1253116) antibiotic. This document provides a detailed application note and a comprehensive protocol for a limit test to detect and quantify N-nitroso-meropenem in meropenem drug products, ensuring compliance with regulatory requirements and patient safety.

The developed method is a highly sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay. This technique is well-suited for the trace-level quantification of nitrosamines in complex pharmaceutical matrices.[5][6] The protocol outlines the sample preparation, chromatographic and mass spectrometric conditions, and a full validation plan according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[7][8][9][10][11]

Regulatory Context and Acceptance Criteria

Regulatory agencies have set acceptable intake (AI) limits for various nitrosamine impurities to mitigate the potential cancer risk associated with long-term exposure. The FDA has established an acceptable intake (AI) limit for N-nitroso-meropenem of 1500 ng/day . This limit is crucial in defining the target limit of quantification (LOQ) for the analytical method. The limit test described herein is designed to be sufficiently sensitive to ensure that N-nitroso-meropenem does not exceed this safety threshold in the final drug product.

Experimental Workflow

The overall workflow for the limit test of N-nitroso-meropenem is depicted in the following diagram.

References

• 1. canadacommons.ca [canadacommons.ca]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. wjpls.org [wjpls.org]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Method categories according to the ICH Q2(R1) [mpl.loesungsfabrik.de]
• 9. database.ich.org [database.ich.org]
• 10. Limit tests - (when) do they play a role? [mpl.loesungsfabrik.de]
• 11. fda.gov [fda.gov]

protocol for sample preparation for N-nitroso-meropenem analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory agencies worldwide require stringent control of these impurities in drug substances and products. Meropenem (B701), a broad-spectrum carbapenem (B1253116) antibiotic, contains a secondary amine moiety that could potentially react with nitrosating agents to form N-nitroso-meropenem. This document provides a detailed protocol for the sample preparation and analysis of N-nitroso-meropenem in meropenem drug substance and formulated products using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The methodologies presented are based on established principles for nitrosamine analysis and the known chemical properties of meropenem.

Chemical Structure and Properties

• N-Nitroso-Meropenem:

  • Chemical Name: (4R,5S,6S)-3-(((3S,5S)-5-(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-yl)thio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid

  • Molecular Formula: C₁₇H₂₄N₄O₆S

  • Molecular Weight: 412.46 g/mol

  • Appearance: Expected to be a solid, available as a reference standard from various suppliers.

Experimental Protocols

Sample Preparation

This protocol is designed for the extraction of N-nitroso-meropenem from both meropenem active pharmaceutical ingredient (API) and powdered drug product for injection.

1.1. Reagents and Materials

• N-Nitroso-Meropenem Reference Standard

• Meropenem (for spiking and matrix effect evaluation)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 0.22 µm Syringe filters (PVDF or equivalent)

• Autosampler vials

1.2. Standard Solution Preparation

• Primary Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-meropenem reference standard and dissolve in 10.0 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution with a 50:50 (v/v) mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 50 ng/mL. These solutions are used to construct the calibration curve.

1.3. Sample Preparation Protocol

• Weighing: Accurately weigh an amount of powdered meropenem drug substance or drug product equivalent to 100 mg of meropenem into a suitable centrifuge tube.

• Dissolution: Add 10.0 mL of a 50:50 (v/v) mixture of methanol and water to the tube.

• Extraction: Vortex the tube for 1 minute, followed by sonication for 15 minutes to ensure complete dissolution of the analyte.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet any insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into a clean autosampler vial.

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Analysis

The following are proposed starting conditions for the analysis of N-nitroso-meropenem. Method optimization is recommended.

2.1. Liquid Chromatography Conditions

• HPLC System: A high-performance liquid chromatography system capable of binary gradient elution.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is recommended.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient from 5% to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

2.2. Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions: Based on the structure of N-nitroso-meropenem (precursor ion [M+H]⁺ = 413.15), the following transitions are proposed. The most intense and specific product ion should be used for quantification, with the second as a qualifier.

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
N-Nitroso-Meropenem	413.15	383.14 ([M+H-NO]⁺)	To be determined empirically

Note: The qualifier ion should be determined experimentally by infusing the reference standard and observing the fragmentation pattern. Other potential fragments could arise from the cleavage of the side chains.

Data Presentation

The following table summarizes the expected performance characteristics of the analytical method, based on typical validation data for nitrosamine impurity analysis in pharmaceuticals. Actual values must be determined during method validation.

Parameter	Expected Value
Limit of Detection (LOD)	0.01 - 0.05 ppm
Limit of Quantification (LOQ)	0.03 - 0.15 ppm
Linearity (r²)	> 0.99
Accuracy (% Recovery)	80% - 120%
Precision (% RSD)	< 15%

Visualizations

Formation Pathway of N-Nitroso-Meropenem

The following diagram illustrates the chemical reaction leading to the formation of N-nitroso-meropenem from the parent drug, meropenem, in the presence of a nitrosating agent under acidic conditions.

Caption: Formation of N-Nitroso-Meropenem from Meropenem.

Experimental Workflow for Sample Preparation

This diagram outlines the key steps in the sample preparation protocol for the analysis of N-nitroso-meropenem.

Caption: Workflow for N-Nitroso-Meropenem Sample Preparation.

Application Notes and Protocols for the Use of N-nitroso-meropenem Certified Reference Material (CRM)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recent regulatory scrutiny has highlighted the presence of N-nitroso compounds as potential impurities in pharmaceutical products. These compounds are classified as probable human carcinogens, necessitating rigorous control and monitoring in drug substances and products.[1][2] N-nitroso-meropenem is a potential impurity that can form in drug products containing meropenem (B701), a broad-spectrum carbapenem (B1253116) antibiotic.[3] The use of a certified reference material (CRM) for N-nitroso-meropenem is essential for the accurate quantification and control of this impurity, ensuring the safety and quality of the final drug product.[3][4]

These application notes provide detailed protocols for the use of N-nitroso-meropenem CRM in analytical method development, validation, and routine quality control testing of meropenem drug products. The methodologies described are based on current regulatory guidance for nitrosamine (B1359907) impurity analysis.[5][6][7]

Product Information

Product Name	N-nitroso-meropenem Certified Reference Material (CRM)
IUPAC Name	(4R,5S,6S)-3-(((3S,5S)-5-(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-yl)thio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid[3]
Molecular Formula	C₁₇H₂₄N₄O₆S[8][9]
Molecular Weight	412.46 g/mol [8]
Storage	Store at 2-8°C in a refrigerator, protected from light.[10] Nitrosamines can degrade under UV light.[11]
Handling	Handle with appropriate personal protective equipment (PPE) as N-nitroso compounds are potentially carcinogenic.[12]

Regulatory Context

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established acceptable intake (AI) limits for various nitrosamine impurities. For N-nitroso-meropenem, the FDA has set an acceptable intake (AI) limit of 1500 ng/day.[3] Analytical methods used for the quantification of this impurity must be sufficiently sensitive to detect and quantify it at or below this limit.

Experimental Protocols

Preparation of Standard Solutions

Objective: To prepare accurate standard solutions of N-nitroso-meropenem CRM for calibration and spiking experiments.

Materials:

• N-nitroso-meropenem CRM

• Methanol (B129727) (LC-MS grade)

• Diluent: Methanol or a mixture of methanol and water

• Class A volumetric flasks

• Calibrated pipettes

• Analytical balance

Procedure:

• Stock Standard Solution (e.g., 100 µg/mL):

  • Accurately weigh an appropriate amount of N-nitroso-meropenem CRM.

  • Dissolve it in a small volume of methanol in a volumetric flask.

  • Dilute to the final volume with methanol and mix thoroughly.

• Intermediate Standard Solution (e.g., 1 µg/mL):

  • Pipette a calculated volume of the stock standard solution into a volumetric flask.

  • Dilute to the final volume with the diluent.

• Working Standard Solutions (for calibration curve):

  • Prepare a series of working standard solutions by serial dilution of the intermediate standard solution to cover the desired concentration range (e.g., 0.1 ng/mL to 50 ng/mL).

Note: Prepare fresh standard solutions daily and store them protected from light.[13]

Sample Preparation from Meropenem Drug Product

Objective: To extract N-nitroso-meropenem from the drug product matrix for analysis.

Materials:

• Meropenem drug product (tablets or powder for injection)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Centrifuge tubes (e.g., 15 mL glass)

• Vortex mixer

• Mechanical shaker

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

Procedure:

• Sample Weighing:

  • For tablets, crush a sufficient number to obtain a fine powder.

  • Accurately weigh a portion of the powdered tablets or powder for injection equivalent to a target concentration of meropenem (e.g., 20 mg/mL) into a centrifuge tube.[13]

• Extraction:

  • Add a precise volume of extraction solvent (e.g., 5.0 mL of methanol) to the centrifuge tube.[13]

  • Vortex for approximately 1 minute to ensure thorough mixing.

  • Shake the sample for 40 minutes using a mechanical shaker.[13]

• Clarification:

  • Centrifuge the sample for 15 minutes at approximately 4500 rpm to pellet the excipients.[13]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial. Discard the first 1 mL of the filtrate.[13]

Analytical Method: LC-MS/MS

Objective: To quantify N-nitroso-meropenem in the prepared samples using a validated LC-MS/MS method.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., triple quadrupole) with a suitable ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI). For low-mass nitrosamines, APCI is often preferred.[14]

Chromatographic Conditions (Example):

Parameter	Condition
Column	C18 stationary phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol or Acetonitrile
Gradient	Optimized to separate N-nitroso-meropenem from matrix components (e.g., 5-95% B over 10 minutes)
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL

Mass Spectrometer Conditions (Example):

Parameter	Condition
Ionization Mode	Positive Ion ESI or APCI
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	[M+H]⁺ for N-nitroso-meropenem (m/z 413.1)
Product Ions (Q3)	To be determined by direct infusion of the CRM. At least two product ions should be monitored for confirmation.
Collision Energy	Optimized for each MRM transition
Source Temperature	Optimized for the specific instrument

Data Analysis:

• Calibration Curve: Generate a calibration curve by plotting the peak area of N-nitroso-meropenem against the concentration of the working standard solutions. A linear regression with a correlation coefficient (r²) of ≥ 0.99 is typically required.

• Quantification: Determine the concentration of N-nitroso-meropenem in the sample preparations by interpolating their peak areas from the calibration curve.

• Calculation: Calculate the amount of N-nitroso-meropenem in the drug product, typically expressed in ng/g (ppb) or µg/g (ppm) of the active pharmaceutical ingredient (API).

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[5] Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria (Typical)
Specificity	No interference from blank, placebo, and meropenem at the retention time of N-nitroso-meropenem.
Limit of Detection (LOD)	Signal-to-noise ratio of approximately 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of approximately 10:1. The LOQ must be below the acceptable intake limit.
Linearity	Correlation coefficient (r²) ≥ 0.99 over the specified range.
Accuracy (Recovery)	Typically 80-120% recovery for spiked samples at different concentration levels.
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) ≤ 15%.
Robustness	The method should remain unaffected by small, deliberate variations in method parameters.

Visualizations

Caption: Experimental workflow for the quantification of N-nitroso-meropenem.

Caption: General mechanism of action for N-nitroso compounds.

References

• 1. agilent.com [agilent.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. veeprho.com [veeprho.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. fda.gov [fda.gov]
• 6. FDA: Updated Guidance for Nitrosamines - Analytical Quality Control Group [analytical.gmp-compliance.org]
• 7. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 8. N-Nitroso Meropenem | CAS | LGC Standards [lgcstandards.com]
• 9. synthinkchemicals.com [synthinkchemicals.com]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 13. fda.gov [fda.gov]
• 14. waters.com [waters.com]

High-Performance Liquid Chromatography (HPLC) Methods for Nitrosamine Analysis

Introduction

Nitrosamine (B1359907) impurities have become a major concern for the pharmaceutical industry due to their classification as probable human carcinogens.[1][2] Regulatory agencies worldwide now mandate stringent control and monitoring of these impurities in active pharmaceutical ingredients (APIs) and finished drug products.[3] High-Performance Liquid Chromatography (HPLC), particularly when coupled with highly sensitive and selective detectors like mass spectrometry (MS) and the thermal energy analyzer (TEA), has become an indispensable tool for the detection and quantification of trace-level nitrosamines.[4][5]

This document provides detailed application notes and protocols for three common HPLC-based methods for nitrosamine analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection, and High-Performance Liquid Chromatography with Thermal Energy Analyzer (HPLC-TEA) detection.

Application Note 1: Quantitative Analysis of Nitrosamines in Sartan Drugs by LC-MS/MS

This method is aligned with the principles outlined in the United States Pharmacopeia (USP) General Chapter <1469> Procedure 3 for the quantification of six common nitrosamine impurities in sartan APIs.[1][6]

Principle

This procedure utilizes the high selectivity and sensitivity of liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) to accurately quantify nitrosamine impurities.[7] The chromatographic separation isolates the target nitrosamines from the drug matrix, and the MS/MS detector provides definitive identification and quantification through specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM). This approach allows for very low limits of detection (LOD) and quantification (LOQ).[8]

Experimental Protocol

1. Standard and Sample Preparation

• Internal Standard (ISTD) Solution: Prepare a solution containing isotopically labeled standards (e.g., NDMA-d6, NDEA-d10, NMBA-d3, NDBA-d18) in water at appropriate concentrations (e.g., 1-10 µg/mL).

• Nitrosamine Stock Standard Solution: Prepare a mixed stock solution of nitrosamine standards (e.g., NDMA, NDEA, NEIPA, NDIPA, NMBA, NDBA) in water. For example, a mixture containing 200 ng/mL of each nitrosamine can be used.

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the nitrosamine stock solution. The concentration range should bracket the expected impurity levels and the established LOQ.

• Sample Preparation:

  • Weigh 80 mg of the drug substance (e.g., Valsartan) into a 2 mL centrifuge tube.[9]

  • Add 1188 µL of diluent (1% formic acid in water) and 12 µL of the Internal Standard solution.[9]

  • Vortex the tube vigorously for 20 minutes at 2500 rpm (Note: vortexing time may need to be optimized for different APIs; e.g., Losartan potassium should not be vortexed for more than 5 minutes).[9]

  • Centrifuge the sample at 10,000 rpm for 10 minutes.[9]

  • Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.[9]

2. Chromatographic Conditions

• HPLC System: A UHPLC or HPLC system capable of delivering reproducible gradients.

• Column: Ascentis® Express C18, 150 x 3.0 mm, 2.7 µm (or equivalent L1 packing).[8]

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Methanol (B129727) or Acetonitrile (B52724).

• Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute all nitrosamines, followed by a re-equilibration step. Optimization is required based on the specific analytes and column.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 - 20 µL.

3. Mass Spectrometer Conditions

• Detector: Triple Quadrupole Mass Spectrometer.

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two specific precursor-product ion transitions for each nitrosamine and its corresponding internal standard. These must be optimized for the specific instrument.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the LC-MS/MS method for nitrosamines in sartan drugs.

Nitrosamine	LOD (ng/mL)	LOQ (ng/mL)	Linearity Range (ng/mL)	R²
NDMA	~0.2[10]	~0.4[10]	0.4 - 100	>0.998[4]
NDEA	~0.2[10]	~0.4[10]	0.4 - 100	>0.998[4]
NEIPA	~0.2[10]	~0.4[10]	0.4 - 100	>0.998[4]
NDIPA	~0.2[10]	~0.4[10]	0.4 - 100	>0.998[4]
NDBA	~0.2[10]	~0.4[10]	0.4 - 100	>0.998[4]
NMBA	~0.2[10]	~0.4[10]	0.4 - 100	>0.998[4]

Note: LOD/LOQ values are highly dependent on the instrument, matrix, and method specifics. The values presented are representative.

Workflow Visualization

Caption: LC-MS/MS workflow for nitrosamine analysis in APIs.

Application Note 2: Screening of Nitrosamines by HPLC-UV

For laboratories without access to mass spectrometry, HPLC with UV detection can serve as a valuable screening tool. While less sensitive and selective than LC-MS, it can reliably detect several nitrosamine impurities at levels relevant for certain applications.[11]

Principle

This method separates nitrosamines from the API and other impurities using reversed-phase HPLC. The nitrosamines are then detected by their ultraviolet (UV) absorbance, typically between 220-254 nm.[2][12] This method is suitable for quantifying higher concentrations of nitrosamines or for screening samples to identify those that require further analysis by a more sensitive technique like LC-MS.

Experimental Protocol

1. Standard and Sample Preparation

• Standard Solution: Prepare a mixed standard of the target nitrosamines (e.g., NDMA, NDEA, NDIPA, NDBA) in a suitable solvent like methanol or a water/methanol mixture at a concentration of approximately 1.0 mg/mL.[2]

• Sample Preparation: Dissolve a known quantity of the drug substance (e.g., Valsartan, Ranitidine) in a diluent (e.g., 80:20 water/methanol) to a final concentration of ~100 µg/mL.[11] If necessary, centrifuge and filter the sample as described in the LC-MS/MS protocol.

2. Chromatographic Conditions

• HPLC System: Standard HPLC system with a PDA or variable wavelength UV detector.

• Column: Cogent Bidentate C18™, 4µm, 100Å, 4.6 x 150 mm or XSelect™ HSS T3, 5 µm, 4.6 x 250 mm.[11][12]

• Mobile Phase A: DI Water + 0.1% Formic Acid.[2][12]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2][12]

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: Gradient to 80% B

  • 25-30 min: Hold at 80% B

  • 30-35 min: Return to 10% B and equilibrate

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 1-10 µL.[2]

• Detection Wavelength: 230-254 nm.[2]

Quantitative Data Summary

The following table summarizes achievable quantification limits for the HPLC-UV method. These limits are significantly higher than those achievable by LC-MS.

Nitrosamine	Achievable LOQ (ng/mL)
NDMA	10[11]
NDEA	10[11]
NDIPA	10[11]
NMBA	20[11]
NEIPA	20[11]
NDBA	20[11]

Workflow Visualization

Caption: General workflow for nitrosamine screening by HPLC-UV.

Application Note 3: Selective Analysis of Nitrosamines by HPLC-TEA

The Thermal Energy Analyzer (TEA) is a highly selective and sensitive detector for nitroso-compounds, making it an excellent choice for nitrosamine analysis, especially in complex matrices where MS may suffer from interference.[13][14]

Principle

Following chromatographic separation by HPLC, the column effluent enters the TEA detector. Inside a high-temperature pyrolyzer (~500°C), the heat selectively cleaves the weak N-NO bond of nitrosamines, releasing a nitric oxide (•NO) radical.[14][15] This •NO radical then reacts with ozone (O₃) in a reaction chamber, producing electronically excited nitrogen dioxide (NO₂). As the NO₂ decays to its ground state, it emits light (chemiluminescence) in the near-infrared region, which is detected by a photomultiplier tube.[14][15] The signal is directly proportional to the amount of nitrosamine. This process is highly specific and avoids interference from other nitrogen-containing compounds.[14]

Experimental Protocol

1. Sample Preparation

• Sample preparation protocols are generally similar to those used for LC-MS analysis, involving dissolution, extraction, and filtration to ensure a clean sample is introduced to the system.

2. Chromatographic Conditions

• HPLC System: Any standard HPLC system.

• Column: Standard reversed-phase C18 or C8 columns are typically used.

• Mobile Phase: The mobile phase must be compatible with the TEA detector. Non-volatile buffers (e.g., phosphate) must be avoided. Volatile mobile phases like water, methanol, and acetonitrile with volatile acids (e.g., formic acid) are suitable.

3. TEA Detector Conditions

• Pyrolyzer Temperature: ~500 °C (optimized for N-NO bond cleavage).[14]

• Oxygen/Ozone Supply: A continuous, stable supply is required for the chemiluminescent reaction.

• Cold Trap: Used to remove interfering components and solvents before the reaction chamber.

• Vacuum: A stable vacuum is maintained in the reaction chamber.

Performance Characteristics

The TEA detector offers distinct advantages for nitrosamine analysis.

Parameter	Description
Selectivity	Extremely high selectivity for N-nitroso compounds, minimizing false positives from matrix components.[13][16]
Sensitivity	High sensitivity, with detection limits often in the low ppb range, comparable to some MS methods.[13] Nitrogen chemiluminescence sensitivity can be less than 2 pgN/second.[14]
Robustness	Generally considered a robust detector, less susceptible to matrix suppression effects than ESI-MS.
Application	Can be used for both volatile and non-volatile nitrosamines, making it suitable for HPLC coupling.[13]

Workflow Visualization

Caption: Principle of HPLC-Thermal Energy Analyzer (TEA) detection.

References

• 1. Quantitative Analysis of Nitrosamine Impurities using LC-MS Methods from the United States Pharmacopeia General Chapter <1469> [bioforumconf.com]
• 2. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]
• 3. agilent.com [agilent.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 7. researchgate.net [researchgate.net]
• 8. merckmillipore.com [merckmillipore.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. hplc.eu [hplc.eu]
• 13. ellutia.com [ellutia.com]
• 14. Nitrosamine Detection and Identification Improved with Thermal Energy Analysis | Labcompare.com [labcompare.com]
• 15. Anybody using Thermal Energy Analysis for Nitrosamine testing? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. ellutia.com [ellutia.com]

Application of N-nitroso Meropenem Standard in ANDA Filing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies worldwide due to their potential carcinogenic effects. For Abbreviated New Drug Applications (ANDAs), demonstrating control over such impurities is a critical component of the submission. N-nitroso meropenem (B701) is a nitrosamine drug substance-related impurity (NDSRI) of meropenem, a broad-spectrum carbapenem (B1253116) antibiotic.[1] This document provides detailed application notes and protocols for the use of N-nitroso meropenem standards in the context of an ANDA filing, focusing on risk assessment, analytical methodology, and control strategies.

Nitrosamines are classified as a "cohort of concern" by the International Council for Harmonisation (ICH) under the M7(R2) guideline due to their high mutagenic and carcinogenic potential.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have issued guidance for the industry on the control of nitrosamine impurities in human drugs, recommending a three-step process:

• Risk Assessment: Identify and assess the risk of nitrosamine formation in the drug product.[3][4]

• Confirmatory Testing: If a risk is identified, perform confirmatory testing using sensitive and validated analytical methods.[3][4]

• Reporting Changes: Implement changes to prevent or reduce the presence of nitrosamine impurities and report these changes to the regulatory authorities.[3][4][5]

N-nitroso meropenem has been assigned an Acceptable Intake (AI) limit of 1500 ng/day by the U.S. FDA, placing it in Potency Category 4 for NDSRIs.[1] This AI limit is a critical value for risk assessment and for setting the specification of the impurity in the drug product.

Risk Assessment for N-nitroso Meropenem Formation

A thorough risk assessment is the foundation of a successful control strategy for N-nitroso meropenem in a meropenem ANDA. The assessment should systematically evaluate all potential sources of nitrosamines and nitrosating agents throughout the manufacturing process of the drug substance and drug product, as well as during storage.

Potential Sources of Nitrosamine Formation

The formation of N-nitroso meropenem requires the presence of a nitrosating agent and the secondary amine moiety of meropenem or its precursors.

Potential Sources of Nitrosating Agents:

• Raw Materials and Reagents: Nitrites and other nitrosating agents may be present as impurities in starting materials, reagents, and solvents used in the synthesis of meropenem. Recovered solvents, if not properly purified, can also be a source of contamination.[6]

• Excipients: Some excipients used in the formulation of the drug product may contain trace levels of nitrites.

• Water: The water used in the manufacturing process could be a source of nitrites.

• Packaging Materials: Certain packaging materials, such as those containing nitrocellulose, can be a source of nitrosating agents, especially under heat during the blistering process.[7]

Vulnerability of Meropenem:

• The meropenem molecule contains a secondary amine in its pyrrolidine (B122466) ring, which is susceptible to nitrosation.

• Degradation of meropenem, particularly through hydrolysis of the β-lactam ring, could potentially expose or create new reactive sites for nitrosation.[8][9]

Risk Assessment Workflow

The following workflow can be used to conduct a risk assessment for N-nitroso meropenem:

A flowchart outlining the risk assessment process for N-nitroso meropenem.

Forced Degradation Studies

Forced degradation studies can be valuable in assessing the potential for N-nitroso meropenem formation.[10][11] These studies involve subjecting the meropenem drug substance and drug product to stress conditions in the presence of a nitrosating agent (e.g., sodium nitrite) under acidic conditions to simulate the potential for nitrosamine formation.[10] The absence of N-nitroso meropenem formation under these stressed conditions can provide strong evidence to support a low-risk classification.

Analytical Protocol for N-nitroso Meropenem

A highly sensitive and specific analytical method is required for the detection and quantification of N-nitroso meropenem at levels relevant to the AI limit. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most common and suitable technique for this purpose.[12]

N-nitroso Meropenem Standard

A well-characterized N-nitroso meropenem reference standard is essential for method development, validation, and routine analysis.[1] This standard is used for instrument calibration, system suitability testing, and the preparation of spiked samples for accuracy and precision assessments.

N-nitroso Meropenem Properties:

Property	Value
IUPAC Name	(4R,5S,6S)-3-(((3S,5S)-5-(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-yl)thio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid[1]
Molecular Formula	C₁₇H₂₄N₄O₆S[1]
Molecular Weight	412.46 g/mol [1]
Acceptable Intake (AI)	1500 ng/day[1]

Sample Preparation

The following is a general protocol for the preparation of a meropenem for injection sample for LC-MS/MS analysis. This may need to be optimized based on the specific formulation.

• Reconstitution: Reconstitute the meropenem for injection vial with the appropriate volume of a suitable diluent (e.g., methanol (B129727) or a mixture of methanol and water).

• Dilution: Further dilute the reconstituted solution to a target concentration of meropenem (e.g., 1 mg/mL) with the diluent.

• Centrifugation/Filtration: Centrifuge the sample to pellet any insoluble excipients. Alternatively, filter the diluted sample through a 0.22 µm syringe filter (e.g., PVDF) into an LC vial.[13]

LC-MS/MS Method Parameters (Example)

The following table provides example LC-MS/MS parameters for the analysis of N-nitroso meropenem. These parameters should be optimized for the specific instrument and column used.

Parameter	Recommended Setting
LC System	UPLC/UHPLC system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	Start with a high aqueous mobile phase, ramp up to a high organic mobile phase, and re-equilibrate.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	Precursor ion (m/z) for N-nitroso meropenem: ~413.1. Product ions would need to be determined by infusion of the standard.
Collision Energy	To be optimized for each transition.

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines.[14][15] The validation should demonstrate that the method is suitable for its intended purpose, which is the quantification of N-nitroso meropenem at trace levels in the meropenem drug product.

Method Validation Parameters and Typical Acceptance Criteria:

Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of components which may be expected to be present.	No interference at the retention time of N-nitroso meropenem from blank, placebo, and meropenem.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio ≥ 3.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10. The LOQ should be sufficiently low to allow for reliable quantification below the control limit.
Linearity	The ability to elicit test results which are directly proportional to the concentration of analyte in samples within a given range.	Correlation coefficient (r²) ≥ 0.99.
Accuracy	The closeness of test results obtained by the method to the true value.	Recovery of spiked N-nitroso meropenem in the range of 80-120%.
Precision	The closeness of agreement among a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.	Repeatability (intra-day precision) and intermediate precision (inter-day precision) with RSD ≤ 15%.
Range	The interval between the upper and lower concentration of analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy and linearity.	From LOQ to at least 150% of the specification limit.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in flow rate, column temperature, mobile phase composition, etc.

Example Quantitative Data for a Validated NDSRI Method:

The following table presents representative quantitative data from a validated LC-MS/MS method for an NDSRI, which can be used as a benchmark for the validation of an N-nitroso meropenem method.[16][17][18]

Validation Parameter	Example Result
LOD	0.01 ppm
LOQ	0.03 ppm
Linearity Range	0.03 - 0.5 ppm
Correlation Coefficient (r²)	> 0.998
Accuracy (Recovery)	95.0% - 105.0%
Precision (RSD)	< 10%

Genotoxicity of N-nitroso Meropenem

Nitrosamines are generally considered to be genotoxic carcinogens. Their genotoxicity is mediated by metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver.[19][20]

Signaling Pathway of Nitrosamine Genotoxicity

The general mechanism of nitrosamine-induced genotoxicity involves the following steps:

• Metabolic Activation: The nitrosamine undergoes α-hydroxylation by CYP enzymes.[19][20]

• Formation of Diazonium Ion: The α-hydroxynitrosamine is unstable and decomposes to form a highly reactive diazonium ion.[19][21]

• DNA Adduct Formation: The diazonium ion is a potent alkylating agent that can react with DNA bases, primarily at the N7 and O6 positions of guanine, forming DNA adducts.[21]

• DNA Damage and Mutation: These DNA adducts can lead to DNA strand breaks, mutations during DNA replication, and ultimately, cancer initiation.[19]

A simplified diagram of the metabolic activation and genotoxic mechanism of nitrosamines.

Control Strategy and ANDA Submission

If the risk assessment and confirmatory testing indicate the presence of N-nitroso meropenem, a control strategy must be implemented and documented in the ANDA submission.

Control Strategy Options

The control strategy should be based on a scientific understanding of the manufacturing process and the sources of N-nitroso meropenem formation. Options include:

• Raw Material Control: Implementing stricter specifications for nitrites in raw materials, solvents, and excipients.

• Process Modification: Optimizing reaction conditions (e.g., pH, temperature, use of scavengers) to minimize the formation of N-nitroso meropenem.

• Purification: Introducing or enhancing purification steps in the drug substance manufacturing process to remove N-nitroso meropenem.

• Formulation Design: For the drug product, selecting excipients with low nitrite content and considering the use of antioxidants or other inhibitors of nitrosation.[5]

• Specification: Establishing a specification for N-nitroso meropenem in the drug substance and/or drug product, with a limit that is justified based on the AI and the maximum daily dose of meropenem.

ANDA Submission Documentation

The ANDA submission should include a comprehensive report on the N-nitroso meropenem risk assessment, the analytical method validation report, and a detailed description of the control strategy. This documentation should demonstrate a thorough understanding of the potential for nitrosamine contamination and provide assurance that the drug product is safe and meets all regulatory requirements.

Conclusion

The control of N-nitroso meropenem is a critical aspect of a successful meropenem ANDA filing. A proactive approach based on a thorough risk assessment, the use of a well-characterized reference standard, and a validated, sensitive analytical method will ensure regulatory compliance and the safety of the generic drug product. The protocols and information provided in these application notes are intended to guide researchers, scientists, and drug development professionals in this endeavor.

References

• 1. veeprho.com [veeprho.com]
• 2. qbdgroup.com [qbdgroup.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Updates on possible mitigation strategies to reduce the risk of nitrosamine drug substance-related impurities in drug products | FDA [fda.gov]
• 6. apic.cefic.org [apic.cefic.org]
• 7. higherlogicdownload.s3.amazonaws.com [higherlogicdownload.s3.amazonaws.com]
• 8. Stability in clinical use and stress testing of meropenem antibiotic by direct infusion ESI-Q-TOF: Quantitative method and identification of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Role of Non-Enzymatic Degradation of Meropenem—Insights from the Bottle to the Body - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. researchgate.net [researchgate.net]
• 12. Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS- : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. fda.gov [fda.gov]
• 14. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 17. waters.com [waters.com]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Trace Analysis of N-Nitroso-Meropenem

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the trace analysis of N-nitroso-meropenem.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-meropenem and why is its analysis important?

A1: N-nitroso-meropenem is a nitrosamine (B1359907) impurity that can form in drug products containing meropenem (B701).[1][2] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is a significant safety concern for regulatory agencies worldwide.[3][4] Therefore, highly sensitive and selective analytical methods are required to detect and quantify N-nitroso-meropenem at trace levels to ensure patient safety.[5]

Q2: What are the regulatory limits for N-nitroso-meropenem?

A2: The U.S. Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-nitroso-meropenem of 1500 ng/day.[6][7] It is crucial to adhere to this and other relevant regional regulatory guidelines.

Q3: What are the main challenges in the trace analysis of N-nitroso-meropenem?

A3: The primary challenges include:

• Low Concentration Levels: Detecting and quantifying N-nitroso-meropenem at or below the acceptable intake limit requires highly sensitive analytical instrumentation.[3]

• Matrix Effects: The drug product matrix, including the active pharmaceutical ingredient (API) and excipients, can interfere with the ionization of N-nitroso-meropenem in the mass spectrometer, leading to ion suppression or enhancement and affecting accuracy.[8][9]

• Analyte Instability: Meropenem itself is known to be unstable in solution, and its degradation can be influenced by temperature, pH, and the reconstitution solution.[10][11] N-nitroso-meropenem may also exhibit stability issues, requiring careful sample handling and storage.

• Chromatographic Resolution: Achieving good chromatographic separation of the polar N-nitroso-meropenem from the meropenem API and other matrix components is essential to minimize matrix effects and ensure accurate quantification.

Troubleshooting Guides

Issue 1: Poor Sensitivity or Inability to Detect N-nitroso-meropenem

Possible Causes & Solutions

Possible Cause	Troubleshooting Step
Suboptimal Mass Spectrometry (MS) Parameters	Ensure MS parameters are optimized for N-nitroso-meropenem. Infuse a standard solution to determine the optimal precursor and product ions, collision energy, and other compound-dependent parameters.[12]
Ion Source Contamination	Clean the ion source of the mass spectrometer. Matrix components from the meropenem drug product can build up over time and reduce sensitivity.
Matrix-Induced Ion Suppression	1. Improve Sample Preparation: Incorporate a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step to remove interfering matrix components.[8] 2. Optimize Chromatography: Adjust the gradient to better separate N-nitroso-meropenem from co-eluting matrix components. 3. Use an Isotope-Labeled Internal Standard: A stable isotope-labeled internal standard for N-nitroso-meropenem can help compensate for matrix effects.
Analyte Degradation	1. Control Sample Temperature: Keep samples and standards at a low temperature (e.g., 2-8 °C) during preparation and in the autosampler.[10] 2. Use Freshly Prepared Solutions: Due to the instability of meropenem and potentially its nitrosamine, prepare solutions fresh daily.[11]

Issue 2: High Variability in Results (Poor Precision)

Possible Causes & Solutions

Possible Cause	Troubleshooting Step
Inconsistent Sample Preparation	Automate the sample preparation workflow where possible to improve reproducibility.[13] Ensure thorough mixing and consistent extraction times.
Carryover in the LC System	Implement a robust needle wash protocol in the autosampler, using a strong solvent to clean the injection system between samples.
Fluctuating MS Signal	Check for a stable spray in the ion source. If the spray is unstable, it may indicate a clog in the sample capillary or an issue with the ion source settings.

Issue 3: Poor Peak Shape

Possible Causes & Solutions

Possible Cause	Troubleshooting Step
Incompatible Injection Solvent	The solvent used to dissolve the sample should be of similar or weaker strength than the initial mobile phase to prevent peak distortion.
Column Overload	If the concentration of meropenem or other matrix components is too high, it can lead to broad or tailing peaks. Dilute the sample or improve the sample cleanup process.
Secondary Interactions with the Column	Use a column with a different stationary phase (e.g., biphenyl (B1667301) instead of C18) that may offer better peak shape for polar nitrosamines.[14]

Experimental Protocols

While a specific validated method for N-nitroso-meropenem is not publicly available, the following protocol is a recommended starting point based on general nitrosamine analysis methods and the known properties of meropenem.

Recommended LC-MS/MS Method Parameters

Sample Preparation (for Meropenem for Injection)

• Reconstitute the meropenem vial with a known volume of diluent (e.g., methanol (B129727) or a mixture of methanol and water).

• Vortex the solution for 1-5 minutes to ensure complete dissolution.[15]

• Centrifuge the sample at approximately 4000-4500 rpm for 10-15 minutes to precipitate any insoluble excipients.[16][17]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.[16][17]

Chromatographic Conditions

• System: UPLC/HPLC coupled to a tandem mass spectrometer

• Column: A reversed-phase column suitable for polar compounds, such as a C18 with aqueous compatibility or a biphenyl phase (e.g., 100 x 2.1 mm, 1.8 µm).[3][14]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile

• Gradient: A gradient elution starting with a high aqueous percentage is recommended to retain the polar N-nitroso-meropenem.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 30 - 40 °C

• Injection Volume: 5 - 10 µL

Mass Spectrometry Conditions

• Ion Source: Electrospray Ionization (ESI) in positive mode is a common starting point. Atmospheric Pressure Chemical Ionization (APCI) can also be evaluated.

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: These must be determined by infusing a reference standard of N-nitroso-meropenem. The precursor ion will be the protonated molecule [M+H]+. Product ions will be generated by fragmentation in the collision cell.

• Optimization: Cone voltage and collision energy should be optimized for each transition to maximize signal intensity.[12]

Quantitative Data for Method Performance (Guidance)

The following table provides typical performance characteristics for LC-MS/MS methods for trace nitrosamine analysis. These values should be established specifically for N-nitroso-meropenem during method validation.

Parameter	Typical Target Value/Range	Reference
Limit of Detection (LOD)	0.005 - 0.02 ng/mL	[3]
Limit of Quantification (LOQ)	0.02 - 0.1 ng/mL	[3]
**Linearity (R²) **	> 0.99	[6]
Recovery	70 - 130%
Precision (%RSD)	< 15%	[6]

Visualizations

Caption: Experimental workflow for the trace analysis of N-nitroso-meropenem.

Caption: Troubleshooting decision tree for poor signal in N-nitroso-meropenem analysis.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. N-Nitroso Meropenem | NA [chemicea.com]
• 3. researchgate.net [researchgate.net]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN102512373A - Preparation process for meropenem for injection - Google Patents [patents.google.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. veeprho.com [veeprho.com]
• 8. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stability of meropenem in intravenous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Assessment of Meropenem Stability in Meropenem Admixtures Using 2 g Vials and Normal Saline Prepared Using addEASE® Connectors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 15. Quantification of Structurally Alert Mutagenic Impurities in Meropenem Trihydrate Drug Substance by Liquid Chromatography with High Resolution Mass Spectrometer (LC-HRMS) [scirp.org]
• 16. fda.gov [fda.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Mitigation of N-nitroso-meropenem Formation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate the formation of N-nitroso-meropenem in pharmaceutical products.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-meropenem and why is it a concern?

A1: N-nitroso-meropenem is a nitrosamine (B1359907) impurity that can potentially form in drug products containing meropenem (B701). Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[1][2] Therefore, it is crucial to control and mitigate the formation of N-nitroso-meropenem to ensure patient safety.

Q2: How is N-nitroso-meropenem formed in a drug product?

A2: N-nitroso-meropenem forms through a chemical reaction between a nitrosating agent (typically nitrite (B80452) impurities) and a secondary amine precursor derived from meropenem or its degradation products.[3] This reaction is often facilitated by acidic conditions, elevated temperatures, and the presence of certain excipients.[2][4]

Q3: What are the primary sources of nitrosating agents and secondary amines?

A3: The primary source of nitrosating agents is nitrite impurities often found in excipients used in the drug formulation.[5] The secondary amine precursor can be the meropenem molecule itself, which contains a secondary amine in its pyrrolidine (B122466) ring, or it can be formed through the degradation of meropenem, such as the cleavage of the β-lactam ring.[4][6]

Q4: Which analytical techniques are suitable for detecting and quantifying N-nitroso-meropenem?

A4: Highly sensitive and specific analytical methods are required for the detection and quantification of nitrosamine impurities at trace levels. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a widely used and recommended technique for this purpose.[7][8][9] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for volatile nitrosamines.[10]

Troubleshooting Guides

Issue 1: Detection of N-nitroso-meropenem Above the Acceptable Intake (AI) Limit

Possible Causes and Mitigation Strategies:

Root Cause	Mitigation Strategy
High Nitrite Content in Excipients	1. Excipient Screening: Source and screen excipients from different suppliers to select those with the lowest possible nitrite content.[11][12] 2. Supplier Qualification: Establish a stringent supplier qualification program to ensure consistent low-nitrite excipient supply.
Favorable pH for Nitrosation	1. pH Adjustment: The formation of nitrosamines is typically favored under acidic conditions (pH 3-5).[4] Adjusting the formulation's micro-environment to a neutral or basic pH can significantly reduce the rate of N-nitroso-meropenem formation.[4]
Degradation of Meropenem	1. Control Storage Conditions: Store the drug product at recommended temperatures to minimize the degradation of meropenem, which can lead to the formation of secondary amine precursors.[4][6] 2. Formulation Stabilization: Investigate the use of stabilizing agents that can prevent the degradation of the meropenem molecule.
Manufacturing Process Conditions	1. Process Optimization: Minimize exposure to high temperatures and moisture during the manufacturing process.[2] 2. Avoid Contaminated Equipment: Ensure that manufacturing equipment is thoroughly cleaned and free from residual nitrosating agents or amines.

Issue 2: Inconsistent N-nitroso-meropenem Levels Across Batches

Possible Causes and Mitigation Strategies:

Root Cause	Mitigation Strategy
Variability in Raw Materials	1. Tighten Specifications: Implement stricter specifications for incoming raw materials, particularly for nitrite content in excipients. 2. Batch-to-Batch Testing: Conduct routine testing of excipient batches for nitrite levels.
Inconsistent Manufacturing Process	1. Process Validation: Ensure that the manufacturing process is robust and consistently controlled. 2. In-Process Controls (IPCs): Implement IPCs to monitor critical process parameters that may influence nitrosamine formation (e.g., temperature, humidity, pH).
Cross-Contamination	1. Dedicated Equipment: Where feasible, use dedicated equipment for high-risk products. 2. Cleaning Validation: Perform thorough cleaning validation to prevent cross-contamination between different product lines.

Experimental Protocols

Protocol 1: Forced Degradation Study to Assess N-nitroso-meropenem Formation Potential

Objective: To evaluate the propensity of a meropenem formulation to form N-nitroso-meropenem under accelerated nitrosating conditions.

Methodology:

• Sample Preparation:

  • Prepare a solution of the meropenem drug product in a relevant solvent (e.g., water or a buffer simulating the formulation's pH).

  • Spike the solution with a known concentration of a nitrosating agent, such as sodium nitrite (e.g., 10 ppm).

• Stress Conditions:

  • Incubate the spiked sample at an elevated temperature (e.g., 50°C) for a defined period (e.g., 24, 48, and 72 hours).

  • Protect the samples from light to prevent photodegradation.

• Sample Analysis:

  • At each time point, withdraw an aliquot of the sample.

  • Quench the nitrosation reaction, if necessary (e.g., by adding a scavenger like ascorbic acid or by rapid cooling).

  • Analyze the sample for the presence and quantity of N-nitroso-meropenem using a validated LC-MS/MS method.

• Data Evaluation:

  • Plot the concentration of N-nitroso-meropenem over time to determine the rate of formation under the stressed conditions.

Protocol 2: Evaluation of Antioxidants as Mitigation Agents

Objective: To quantify the effectiveness of antioxidants in inhibiting the formation of N-nitroso-meropenem.

Methodology:

• Sample Preparation:

  • Prepare several batches of the meropenem drug product solution as described in Protocol 1.

  • To each batch, add a different concentration of the antioxidant to be tested (e.g., ascorbic acid at 0.1%, 0.5%, and 1.0% w/w). A control batch with no antioxidant should also be prepared.

• Forced Nitrosation:

  • Spike all batches (including the control) with a known concentration of sodium nitrite.

  • Incubate all samples under the same stressed conditions (e.g., 50°C for 48 hours).

• Sample Analysis:

  • After the incubation period, analyze all samples for the concentration of N-nitroso-meropenem using a validated LC-MS/MS method.

• Data Analysis and Presentation:

  • Calculate the percentage inhibition of N-nitroso-meropenem formation for each antioxidant concentration compared to the control.

  • Summarize the results in a table for easy comparison.

Quantitative Data Summary

Table 1: Efficacy of Antioxidants in Mitigating N-nitroso-propranolol Formation (Model System)

Antioxidant	Concentration (% w/w)	N-nitroso-propranolol Inhibition (%)
Ascorbic Acid	1.0	>95
Sodium Ascorbate	1.0	>95
α-Tocopherol	1.0	~80

Note: This table presents model data based on studies of other nitrosamines to illustrate the potential efficacy of antioxidants. Specific studies on N-nitroso-meropenem are needed to generate precise data.

Visualizations

Caption: Workflow for the mitigation of N-nitroso-meropenem formation.

References

• 1. dgra.de [dgra.de]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of meropenem stability after reconstitution: the influence of buffering and challenges to meet the NHS Yellow Cover Document compliance for continuous infusions in an outpatient setting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Stability in clinical use and stress testing of meropenem antibiotic by direct infusion ESI-Q-TOF: Quantitative method and identification of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov [fda.gov]
• 8. Determination of Meropenem in Bacterial Media by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hsa.gov.sg [hsa.gov.sg]
• 10. merckmillipore.com [merckmillipore.com]
• 11. dsm-firmenich.com [dsm-firmenich.com]
• 12. Competing off-loading mechanisms of meropenem from an l,d-transpeptidase reduce antibiotic effectiveness - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-nitroso-meropenem Stability and Degradation

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with N-nitroso-meropenem and investigating its stability and degradation pathways.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-meropenem and why is its stability a concern?

N-nitroso-meropenem is the N-nitrosated derivative of meropenem (B701), a broad-spectrum carbapenem (B1253116) antibiotic.[1][2][3] The presence of the N-nitroso group raises potential safety concerns, as many N-nitroso compounds are classified as probable human carcinogens. The U.S. FDA has set an Acceptable Intake (AI) limit for N-nitroso-meropenem at 1500 ng/day, highlighting the need to control its levels in pharmaceutical products.[2] Understanding its stability and degradation is crucial for developing appropriate analytical methods, setting specifications, and ensuring the safety and efficacy of meropenem-based therapies.

Q2: I can't find much information on the stability of N-nitroso-meropenem. What is known?

Direct studies on the stability and degradation pathways of isolated N-nitroso-meropenem are not extensively reported in publicly available scientific literature. Much of the available information comes from suppliers of analytical reference standards.[1][2][3][4][5][6] However, its stability can be inferred from the known degradation patterns of the parent drug, meropenem, and the general chemical reactivity of N-nitroso compounds and β-lactam antibiotics.

Q3: What are the primary degradation pathways for meropenem, the parent drug?

Meropenem is known to be relatively unstable in solution and degrades through several pathways, primarily influenced by pH, temperature, and the presence of other substances.[7][8][9][10][11][12] The main degradation pathways include:

• Hydrolysis: The most common pathway involves the cleavage of the β-lactam ring, leading to the formation of an open-ring metabolite.[9][13] This reaction is catalyzed by both acidic and basic conditions.[7][13]

• Oxidation: Meropenem can be oxidized, leading to the formation of degradation products such as N-oxides and decarboxylated species.[13][14]

• Photodegradation: Exposure to solar radiation can also lead to the degradation of meropenem.[15][16]

• Dimerization: Under conditions of high humidity, the formation of dimer products has been observed.[13]

Q4: How might N-nitroso-meropenem degrade?

While specific data is limited, the degradation of N-nitroso-meropenem would likely involve the degradation pathways of the parent meropenem molecule, such as hydrolysis of the β-lactam ring. Additionally, the N-nitroso group itself can be susceptible to degradation, for example, through denitrosation under certain conditions (e.g., acidic environment or presence of specific catalysts).

Q5: What analytical methods are suitable for studying N-nitroso-meropenem stability?

A stability-indicating high-performance liquid chromatography (HPLC) method is essential.[7] Due to the potential for multiple degradation products, HPLC coupled with mass spectrometry (LC-MS/MS) is highly recommended for the identification and quantification of N-nitroso-meropenem and its degradants.[9][13] These methods allow for the separation of the parent compound from its degradation products and can provide structural information for identification.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Rapid loss of N-nitroso-meropenem in solution	Unfavorable pH: The solution pH may be too acidic or too basic, accelerating the hydrolysis of the β-lactam ring. Meropenem, the parent compound, is most stable around pH 6.0-6.5.[7][11]	Buffer the solution to a pH range of 6.0-6.5. Perform a pH stability study to determine the optimal pH for N-nitroso-meropenem.
Elevated Temperature: Higher temperatures significantly increase the degradation rate of meropenem and likely N-nitroso-meropenem.[8][10][17][18]	Store solutions at refrigerated temperatures (2-8°C) and protect from high temperatures during experiments. Conduct experiments at controlled, lower temperatures if possible.
Presence of Catalysts: Trace metals or other reactive species in the solvent or buffer could be catalyzing degradation.	Use high-purity solvents and reagents. Consider the use of chelating agents if metal catalysis is suspected.
Appearance of multiple unknown peaks in chromatogram	Forced Degradation: The experimental conditions (e.g., strong acid, base, oxidizing agent, light exposure) are causing extensive degradation.	Start with milder stress conditions and gradually increase the intensity. This will help in identifying the primary degradation products first.
Complex Degradation Pathway: N-nitroso-meropenem may degrade into multiple products through parallel pathways.	Utilize LC-MS/MS to obtain mass information for each peak to aid in identification. Compare the degradation profile with that of meropenem to see if similar degradation products are formed.
Difficulty in quantifying N-nitroso-meropenem at low levels	Method Sensitivity: The current analytical method may not be sensitive enough for trace-level quantification.	Optimize the LC-MS/MS method by improving ionization efficiency, selecting appropriate transitions (for MRM), and using a suitable internal standard.
Adsorption to Surfaces: The compound may be adsorbing to glassware or plasticware.	Use silanized glassware or low-adsorption vials and pipette tips.

Data Presentation

Table 1: Stability of Meropenem in Different Diluents at 32°C for 24 hours

Diluent	Meropenem Concentration (mg/mL)	pH before Storage	pH after Storage	Degradation Loss (%)
5% w/v Citrate (B86180) Buffered Saline	6.25	6.0	6.8	~56
Phosphate Buffer	Not specified	~6.0	Not specified	Higher than citrate buffer

Source: Adapted from a study on meropenem stability.[7] Note that direct stability data for N-nitroso-meropenem is not available in the cited literature.

Table 2: Temperature-Dependent Stability of Meropenem (5 mg/mL)

Temperature (°C)	Time to 90% Remaining Concentration (hours)
25	8
35	8
40	5

Source: Adapted from a study on generic meropenem stability.[17] This data pertains to meropenem, not N-nitroso-meropenem.

Experimental Protocols

Protocol 1: Forced Degradation Study of N-nitroso-meropenem

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a stock solution of N-nitroso-meropenem in a suitable solvent (e.g., water or a buffer at a pH where it is relatively stable, such as pH 6.5).

• Stress Conditions: Aliquot the stock solution into separate vials and expose them to the following stress conditions:

  • Acid Hydrolysis: Add 0.1 M hydrochloric acid and incubate at a controlled temperature (e.g., 40°C).[11]

  • Base Hydrolysis: Add 0.1 M sodium hydroxide (B78521) and incubate at a controlled temperature (e.g., 40°C).[11]

  • Oxidation: Add 3% hydrogen peroxide and incubate at a controlled temperature (e.g., 40°C).[11]

  • Thermal Degradation: Incubate a solution at an elevated temperature (e.g., 60°C) in the dark.

  • Photodegradation: Expose a solution to a light source (e.g., a photostability chamber) as per ICH Q1B guidelines.

• Time Points: Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Preparation: Neutralize the acidic and basic samples before analysis. Dilute all samples to an appropriate concentration.

• Analysis: Analyze the samples using a validated stability-indicating LC-MS/MS method.

• Data Evaluation: Monitor the decrease in the peak area of N-nitroso-meropenem and the increase in the peak areas of any degradation products. Use the mass spectral data to propose structures for the degradation products.

Visualizations

Caption: Major degradation pathways of Meropenem.

Caption: Logical relationship of N-nitroso-meropenem formation and potential degradation.

References

• 1. N-Nitroso Meropenem | SynZeal [synzeal.com]
• 2. veeprho.com [veeprho.com]
• 3. N-Nitroso Meropenem | molsyns.com [molsyns.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. ejhp.bmj.com [ejhp.bmj.com]
• 8. researchgate.net [researchgate.net]
• 9. The Role of Non-Enzymatic Degradation of Meropenem—Insights from the Bottle to the Body [mdpi.com]
• 10. dovepress.com [dovepress.com]
• 11. tandfonline.com [tandfonline.com]
• 12. The Role of Non-Enzymatic Degradation of Meropenem—Insights from the Bottle to the Body - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Stability in clinical use and stress testing of meropenem antibiotic by direct infusion ESI-Q-TOF: Quantitative method and identification of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Photochemical degradation of the carbapenem antibiotics imipenem and meropenem in aqueous solutions under solar radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Stability of Meropenem After Reconstitution for Administration by Prolonged Infusion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Prevention of N-Nitroso-Meropenem Formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the prevention of N-nitroso-meropenem formation during drug manufacturing.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the manufacturing process of meropenem (B701), leading to the formation of N-nitroso-meropenem.

Issue 1: Detection of N-Nitroso-Meropenem in the Final Drug Product

• Question: We have detected N-nitroso-meropenem in our final meropenem drug product. What are the potential root causes and how can we investigate them?

• Answer: The formation of N-nitroso-meropenem, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), occurs through the nitrosation of the secondary amine present in the pyrrolidine (B122466) ring of the meropenem side chain. The primary root causes involve the presence of nitrosating agents and a susceptible amine under favorable reaction conditions.

  To investigate the root cause, a systematic risk assessment of the entire manufacturing process is crucial.[1][2][3][4] This should include:

  • Raw Material Analysis: Scrutinize all raw materials, including the meropenem active pharmaceutical ingredient (API), excipients, and solvents, for the presence of nitrites and other potential nitrosating agents.[5]

  • Process Parameter Review: Evaluate the manufacturing process steps, paying close attention to pH, temperature, and the potential for unintended side reactions. Acidic conditions, typically in the pH range of 3-5, are known to be high-risk for nitrosamine formation.[6][7][8]

  • Equipment and Cross-Contamination: Assess the potential for cross-contamination from other processes running on the same equipment.[5]

  • Stability Studies: Analyze the stability of the drug product under various storage conditions to determine if N-nitroso-meropenem forms over time.[2]

Issue 2: Elevated Levels of Nitrite (B80452) Impurities in Raw Materials

• Question: Our raw material testing has identified significant levels of nitrite impurities in one of our key excipients. What is the acceptable limit for nitrite, and what are our options for mitigation?

• Answer: There is no universal acceptable limit for nitrite in all raw materials, as the risk of nitrosamine formation depends on multiple factors, including the specific amine and the reaction conditions. The U.S. Food and Drug Administration (FDA) has established an acceptable intake (AI) limit for N-nitroso-meropenem of 1500 ng/day.[9] Your risk assessment should determine the maximum allowable nitrite content in your raw materials to ensure the final drug product remains below this limit.

  Mitigation strategies for high nitrite levels in raw materials include:

  • Supplier Qualification: Work with suppliers to source materials with lower and well-controlled nitrite levels.

  • Raw Material Testing: Implement rigorous testing of incoming raw materials to ensure they meet your established specifications.

  • Alternative Excipients: Evaluate alternative excipients with a lower propensity for nitrite contamination.

Issue 3: Inconsistent N-Nitroso-Meropenem Levels Between Batches

• Question: We are observing significant batch-to-batch variability in the levels of N-nitroso-meropenem. What could be causing this inconsistency?

• Answer: Batch-to-batch variability in N-nitroso-meropenem levels often points to inconsistencies in the manufacturing process or raw materials. Potential causes include:

  • Variation in Raw Material Quality: Inconsistent levels of nitrite or other nitrosating agents in different lots of raw materials.

  • Process Control Deviations: Fluctuations in critical process parameters such as pH, temperature, or reaction time.[5]

  • Hold Time Variations: Differences in the duration for which intermediates or the final product are held at various stages of the manufacturing process.

  • Cleaning and Equipment Changeover: Inadequate cleaning procedures between batches, leading to cross-contamination.

  A thorough investigation of manufacturing batch records and a comparative analysis of raw material certificates of analysis for high and low N-nitroso-meropenem batches can help identify the source of the variability.

Frequently Asked Questions (FAQs)

What is N-nitroso-meropenem?

N-nitroso-meropenem is a nitrosamine drug substance-related impurity (NDSRI) of the antibiotic meropenem.[9] It is formed when the secondary amine group in the pyrrolidine side chain of the meropenem molecule reacts with a nitrosating agent.

Why is the presence of N-nitroso-meropenem a concern?

Nitrosamines are a class of compounds that are considered probable human carcinogens.[5] Therefore, their presence in pharmaceutical products is a significant safety concern and is strictly regulated by health authorities like the FDA.

What is the acceptable limit for N-nitroso-meropenem in drug products?

The U.S. FDA has set an acceptable intake (AI) limit for N-nitroso-meropenem at 1500 ng/day.[9]

What are the primary factors that contribute to the formation of N-nitroso-meropenem?

The formation of N-nitroso-meropenem is primarily influenced by three factors:

• Presence of a nitrosatable amine: The secondary amine in the meropenem structure.

• Presence of a nitrosating agent: Most commonly nitrites, but other agents can also be involved.

• Favorable reaction conditions: Acidic pH (typically 3-5) and elevated temperatures can accelerate the reaction.[5][6][7][8]

How can the formation of N-nitroso-meropenem be prevented or minimized?

Several strategies can be employed to control the formation of N-nitroso-meropenem:

• Control of Raw Materials: Sourcing and using raw materials with low levels of nitrites and other nitrosating agents.

• Process Optimization:

  • pH Control: Maintaining a neutral or basic pH during critical manufacturing steps can significantly reduce the rate of nitrosation.[6][8]

  • Temperature Control: Avoiding excessive temperatures during the manufacturing process.[5]

• Use of Inhibitors (Antioxidants): The addition of antioxidants, such as ascorbic acid (Vitamin C), can act as nitrite scavengers and inhibit the formation of nitrosamines.[10][11][12]

Quantitative Data on Mitigation Strategies

Mitigation Strategy	Parameter	Observation	Potential Reduction of Nitrosamine Formation	Reference
pH Control	pH	Nitrosation is favored in acidic conditions (pH 3-5). The risk is lower at neutral pH and considered negligible at pH > 7.	Significant reduction at neutral to basic pH.	[6][7][8]
Antioxidants	Ascorbic Acid	Acts as a nitrite scavenger, competing with the amine for the nitrosating agent.	Can completely inhibit nitrosamine formation in some in vitro studies.	[10][11][12][13][14]
Antioxidants	Ascorbic Acid	In the presence of lipid, ascorbic acid can paradoxically promote N-nitrosamine formation.	Potential for increased formation in lipid-containing formulations.	[13]

Experimental Protocols

Detection and Quantification of N-Nitroso-Meropenem by LC-MS/MS

This protocol provides a general framework for the analysis of N-nitroso-meropenem. Method validation according to ICH Q2(R1) guidelines is essential before implementation.

1. Sample Preparation (for Meropenem Drug Product)

• Accurately weigh a portion of the powdered drug product equivalent to a target concentration of the active pharmaceutical ingredient (API), for example, 2 mg/mL.

• Dissolve the sample in a suitable solvent mixture, such as a 1:1 (v/v) solution of methanol (B129727) and water.

• Vortex the mixture for 1 minute, followed by sonication in an ultrasonic bath for 20 minutes to ensure complete dissolution.

• Centrifuge the solution to pellet any undissolved excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[15]

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph (LC): A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer (MS): A tandem quadrupole or high-resolution mass spectrometer (HRMS) is recommended for its sensitivity and selectivity.[16][17]

• Column: A C18 or other suitable reversed-phase column.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol or acetonitrile).

• Ionization Source: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI).

• Detection Mode: Multiple Reaction Monitoring (MRM) for tandem quadrupole MS, or high-resolution accurate mass (HRAM) for HRMS.

3. Method Validation

The analytical method should be validated for:

• Specificity

• Linearity

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

• Robustness

Visualizations

Caption: Risk assessment workflow for N-nitroso-meropenem formation.

Caption: Troubleshooting logic for N-nitroso-meropenem mitigation.

References

• 1. Nitrosamines risk assessment: update for CEP holders - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 2. m.youtube.com [m.youtube.com]
• 3. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. propharmagroup.com [propharmagroup.com]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nitrosamines in solution at pH 7 - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. veeprho.com [veeprho.com]
• 10. researchgate.net [researchgate.net]
• 11. Inhibition of nitrosamine formation by ascorbic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Use of ascorbic acid to inhibit nitrosation: kinetic and mass transfer considerations for an in vitro system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fat transforms ascorbic acid from inhibiting to promoting acid‐catalysed N‐nitrosation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. files.isec.pt [files.isec.pt]
• 15. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 16. Quantification of Structurally Alert Mutagenic Impurities in Meropenem Trihydrate Drug Substance by Liquid Chromatography with High Resolution Mass Spectrometer (LC-HRMS) [scirp.org]
• 17. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Analysis of N-nitroso-meropenem by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions for the optimization of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of N-nitroso-meropenem.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-meropenem and why is its analysis important?

A1: N-nitroso-meropenem is a potential impurity that can form in drug products containing meropenem (B701), a broad-spectrum carbapenem (B1253116) antibiotic.[1] N-nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceuticals is strictly regulated.[2][3] Therefore, sensitive and specific analytical methods are required to detect and quantify N-nitroso-meropenem at trace levels to ensure patient safety.

Q2: What are the main challenges in analyzing N-nitroso-meropenem?

A2: The primary challenges include:

• Analyte Stability: Meropenem itself is unstable in solution, particularly at room temperature and neutral pH.[4][5][6] N-nitroso compounds can also be light-sensitive.[7]

• Low Concentration Levels: N-nitrosamine impurities are typically present at very low concentrations (ppb or ng/g levels), requiring highly sensitive analytical methods.[8][9]

• Matrix Effects: The drug product matrix can interfere with the ionization of the analyte, leading to signal suppression or enhancement.[4]

• Chromatographic Resolution: Achieving good separation from the active pharmaceutical ingredient (API) and other impurities is crucial for accurate quantification.

Q3: What type of ionization source is best for N-nitroso-meropenem analysis?

A3: Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can be used for nitrosamine (B1359907) analysis.[10] ESI is generally suitable for polar compounds like meropenem and its derivatives.[4][11] APCI is often preferred for less polar and more volatile nitrosamines.[12][13] For N-nitroso-meropenem, which has polar functional groups from the meropenem structure, ESI in positive ion mode is a logical starting point.

Q4: How should I prepare my samples for analysis?

A4: Sample preparation should be simple to minimize analyte degradation. A common approach for drug products is to dissolve the sample in an appropriate solvent, followed by centrifugation and filtration.[8][14][15] Due to the instability of meropenem, it is crucial to keep the samples cold and analyze them promptly after preparation.[16][17]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Inappropriate mobile phase pH.- Column overload.- Sample solvent mismatch with mobile phase.	- Adjust mobile phase pH. Meropenem stability is pH-dependent.[18]- Reduce injection volume or sample concentration.- Ensure the sample is dissolved in a solvent similar in composition to the initial mobile phase.[12]
Low Sensitivity / No Signal	- Suboptimal ionization source parameters.- Incorrect MRM transitions.- Analyte degradation.- Matrix suppression.	- Optimize source parameters (e.g., spray voltage, gas flows, temperature).[12]- Confirm the precursor and product ions for N-nitroso-meropenem.- Prepare fresh samples and keep them at a low temperature (4 °C) in the autosampler.[16]- Dilute the sample or use a more effective sample cleanup method. An internal standard can help compensate for matrix effects.[4]
High Background Noise	- Contaminated mobile phase or LC system.- Improperly optimized mass spectrometer parameters.	- Use high-purity solvents and additives.[14]- Flush the LC system thoroughly.- Optimize MS parameters like curtain gas and collision gas pressure to reduce background.[12]
Inconsistent Results / Poor Reproducibility	- Analyte instability in the sample solution.- Fluctuation in LC pump performance.- Inconsistent sample preparation.	- Analyze samples immediately after preparation or perform a stability study to determine acceptable storage time and conditions.[11][16]- Ensure the LC system is properly maintained and equilibrated.- Use a standardized and validated sample preparation protocol.

Experimental Protocols

Proposed LC-MS/MS Method for N-nitroso-meropenem

This proposed method is based on established methods for meropenem and N-nitrosamine analysis. Method development and validation are required for routine use.

1. Sample Preparation

• Accurately weigh and transfer the powdered drug product equivalent to 20 mg of meropenem into a 15 mL centrifuge tube.

• Add 10 mL of methanol/water (1:1, v/v) containing 0.1% formic acid.

• Vortex for 1 minute, then sonicate in a cold bath for 10 minutes.[15][19]

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial.

• Keep the vial in the autosampler at 4-8 °C and analyze promptly.[14]

2. Liquid Chromatography Parameters

Parameter	Recommended Condition
Column	Biphenyl or C18 column (e.g., 100 x 4.6 mm, 2.6 µm)[12][14]
Mobile Phase A	0.1% Formic Acid in Water[8][14]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile[8]
Gradient	Start with a low percentage of B (e.g., 5%), ramp up to elute the analyte, followed by a wash and re-equilibration step. A typical gradient might run over 10-15 minutes.[8]
Flow Rate	0.4 - 0.6 mL/min[20]
Column Temperature	40 °C[14]
Injection Volume	5 - 10 µL

3. Mass Spectrometry Parameters

Parameter	Recommended Condition
Ion Source	Electrospray Ionization (ESI), Positive Mode
Precursor Ion (Q1)	The protonated molecule [M+H]⁺ of N-nitroso-meropenem. The molecular formula of N-nitroso-meropenem is C₁₅H₂₂N₄O₆S, with a monoisotopic mass of 414.12. The precursor ion would be m/z 415.1.
Product Ions (Q3)	Based on common fragmentation pathways of nitrosamines (loss of •NO) and the structure of meropenem, potential product ions can be predicted.[4][21] Specific transitions need to be determined by infusing a standard of N-nitroso-meropenem. A likely transition would involve the loss of the nitroso group (30 Da), resulting in a product ion of m/z 385.1. Another possible fragmentation for meropenem is the cleavage of the side chain, with a characteristic product ion at m/z 68.[4]
Ion Source Settings	Optimize spray voltage, gas flows (nebulizer, heater, curtain gas), and temperature for maximum signal intensity.[12][13]
Collision Energy (CE)	Optimize for each MRM transition to achieve the most abundant and stable fragment ion signal.

Summary of LC-MS/MS Parameters from Literature

Table 1: Meropenem Analysis Parameters

Parameter	Method 1[4]	Method 2[11]	Method 3[22]
Ionization	ESI+	ESI+	ESI+
Precursor Ion (m/z)	384	Not specified	Not specified
Product Ion (m/z)	68	Not specified	Not specified
Column	Not specified	Not specified	Not specified
Mobile Phase	Not specified	Gradient	55% Methanol in water + 0.1% Formic Acid

Table 2: General N-Nitrosamine Analysis Parameters

Parameter	Method 1[8]	Method 2[14]	Method 3[20]
Ionization	APCI+	ESI+	ESI+
Column	Xselect® HSS T3	Kinetex® F5	Phenomenex Luna Omega C18
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol	0.1% Formic Acid in Methanol	Methanol
Flow Rate	0.3 - 0.6 mL/min	Not specified	0.45 mL/min

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of N-nitroso-meropenem.

Caption: Formation and degradation pathways of N-nitroso-meropenem.

References

• 1. veeprho.com [veeprho.com]
• 2. benchchem.com [benchchem.com]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of Meropenem in Bacterial Media by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stability and degradation kinetics of meropenem in powder for injection and reconstituted sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cambrex.com [cambrex.com]
• 8. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. waters.com [waters.com]
• 11. journals.asm.org [journals.asm.org]
• 12. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. fda.gov [fda.gov]
• 15. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 16. Triple quadrupole LC/MS method for the simultaneous quantitative measurement of cefiderocol and meropenem in serum - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01459A [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. dovepress.com [dovepress.com]
• 19. hsa.gov.sg [hsa.gov.sg]
• 20. ojs.actamedicamarisiensis.ro [ojs.actamedicamarisiensis.ro]
• 21. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Triple quadrupole LC/MS method for the simultaneous quantitative measurement of cefiderocol and meropenem in serum - Analytical Methods (RSC Publishing) [pubs.rsc.org]

reducing matrix effects in N-nitroso-meropenem quantification

Welcome to the technical support center for the analysis of N-nitroso-meropenem. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in the quantification of this N-nitrosamine impurity.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant concern for N-nitroso-meropenem quantification?

A: Matrix effects are the alteration of analyte ionization efficiency by co-eluting compounds from the sample matrix. This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and sensitivity of quantification. For N-nitroso-meropenem, an N-nitroso drug substance-related impurity (NDSRI), accurate quantification at very low levels is critical to ensure patient safety and meet stringent regulatory limits, such as the Acceptable Intake (AI) of 1500 ng/day set by the U.S. FDA.[1][2] The complex nature of drug product formulations and biological samples makes them prone to causing significant matrix effects during LC-MS/MS analysis.[3][4]

Q2: I am observing significant ion suppression and low recovery for N-nitroso-meropenem. What are the initial troubleshooting steps?

A: When facing poor recovery and ion suppression, a systematic approach is recommended.

• Confirm the Matrix Effect: Perform a post-extraction spike experiment. Compare the analyte's response in a neat solution to its response when spiked into a blank matrix extract. A significant difference confirms the presence of matrix effects.

• Attempt Simple Solutions:

  • Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components. This is a quick and easy first step, but may compromise the limit of quantification (LOQ).

  • Reduce Injection Volume: A smaller injection volume can lessen the amount of matrix introduced into the mass spectrometer, potentially reducing ion suppression.[5]

• Investigate Co-elution: Check if the N-nitroso-meropenem peak is co-eluting with the high-concentration meropenem (B701) API or excipients. Chromatographic optimization may be necessary to resolve them.[6]

Q3: What are the most effective sample preparation techniques to reduce matrix effects?

A: The choice of sample preparation is critical and depends on the complexity of the matrix. Moving beyond a simple "dilute-and-shoot" approach is often necessary for accurate results.[3]

• Solid-Phase Extraction (SPE): This is a highly effective and widely used technique for cleaning up complex samples.[5] SPE can isolate N-nitroso-meropenem from matrix components like salts, sugars (e.g., mannitol, lactose), and the parent API, leading to a cleaner extract and reduced matrix effects.[5][7]

• Liquid-Liquid Extraction (LLE): LLE can also be effective for separating the analyte from the matrix. However, care must be taken to optimize solvents and prevent the loss of more volatile nitrosamines, which can lead to inaccurate results.[5][8]

• Dispersive Liquid-Liquid Microextraction (DLLME): This is a powerful microextraction technique recognized for its high enrichment factor and effectiveness in enhancing detection sensitivity.[9]

Table 1: Comparison of Common Sample Preparation Techniques for Nitrosamine (B1359907) Analysis

Technique	Principle	Advantages	Disadvantages	Best Suited For
Dilution	Reduces concentration of all components.	Simple, fast, inexpensive.	May not reach required LOQ; does not remove interferences.	Simple, clean matrices.
Liquid-Liquid Extraction (LLE)	Partitioning of analyte between two immiscible liquid phases.	Good for removing non-soluble interferences; can concentrate analyte.	Can be labor-intensive and require large solvent volumes; risk of losing volatile analytes.[8]	Matrices with distinct polarity differences from the analyte.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while matrix passes through, followed by selective elution.	High selectivity and recovery; effectively removes interferences; allows for concentration.[5]	Requires method development (sorbent and solvent selection); higher cost per sample.	Complex matrices like drug products with multiple excipients or biological fluids.[5]

Q4: How can I optimize my LC-MS/MS method to minimize matrix interference chromatographically?

A: Chromatographic separation is a powerful tool to resolve the analyte from matrix components before they enter the mass spectrometer.

• Column Chemistry: Standard C18 columns may not provide sufficient retention for some polar nitrosamines.[10] Consider alternative stationary phases like pentafluorophenyl (PFP) or biphenyl, which can offer different selectivity and better retention, improving separation from matrix interferences.[3][5]

• Gradient Optimization: Fine-tune the mobile phase gradient to maximize the resolution between N-nitroso-meropenem and any nearby matrix peaks.

• Use of a Divert Valve: If the meropenem API is present at a much higher concentration, program the divert valve to send the eluent containing the API peak to waste.[6] This prevents fouling of the MS ion source and avoids detector saturation, which can improve method robustness.[6]

Q5: What is the best calibration strategy when quantifying N-nitroso-meropenem in a complex matrix?

A: The gold standard for compensating for matrix effects is the use of a stable isotope-labeled (SIL) internal standard (IS) .[5][11] A SIL-IS, such as a deuterated version of N-nitroso-meropenem, is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[5][12] By calculating the peak area ratio of the analyte to the IS, variations from matrix effects and sample preparation are effectively normalized.[11]

If a specific SIL-IS is unavailable, other options include:

• Structural Analog IS: Use a closely related nitrosamine that is not present in the sample. Meropenem-d6 has been used as an IS for meropenem analysis and could be considered.[12]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is free of the analyte.[5] This helps to mimic the matrix effect seen in the unknown samples but requires a consistent source of blank matrix.

Troubleshooting Guides & Protocols

Guide 1: Systematic Approach to Diagnosing and Mitigating Matrix Effects

This guide provides a logical workflow for identifying and addressing matrix effects during method development and validation. The process involves confirming the effect, selecting an appropriate mitigation strategy, and verifying the solution.

Caption: A decision-making workflow for troubleshooting matrix effects.

Guide 2: General Protocol for Solid-Phase Extraction (SPE)

This protocol outlines the fundamental steps for using SPE to clean up a dissolved drug product sample for N-nitroso-meropenem analysis. The specific sorbent and solvents must be optimized for the meropenem matrix.

Caption: A typical workflow for sample cleanup using Solid-Phase Extraction (SPE).

Guide 3: Key Experimental Details for Method Development

Accurate and robust quantification relies on carefully optimized analytical parameters. The following table provides a starting point for key LC-MS/MS conditions, which should be specifically tailored for N-nitroso-meropenem.

Table 2: Example LC-MS/MS Parameters for Nitrosamine Analysis

Parameter	Typical Setting / Recommendation	Rationale
LC Column	Kinetex F5, 2.6 µm or ACQUITY UPLC BEH C18	PFP (F5) columns provide alternative selectivity for polar compounds.[4][10]
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive mode ionization and aids peak shape.[10]
Mobile Phase B	Methanol or Acetonitrile	Organic solvent for reversed-phase elution.
Flow Rate	0.4 - 0.5 mL/min	Typical for analytical scale HPLC/UPLC systems.[10][12]
Gradient	Start at low %B (e.g., 5-15%), ramp to high %B (e.g., 95%)	A gradient is essential to elute analytes and clean the column.[10][12]
Injection Volume	5 - 10 µL	Keep low to minimize matrix load, especially during initial troubleshooting.[10]
Ionization Mode	Electrospray Ionization Positive (ESI+)	Common for nitrosamines, but APCI should be considered for low MW nitrosamines.[8][12]
Scan Type	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-product ion transitions.[12]
Internal Standard	Stable Isotope-Labeled N-nitroso-meropenem	The most effective tool for compensating for matrix effects and procedural losses.[11][12]

References

• 1. veeprho.com [veeprho.com]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 4. waters.com [waters.com]
• 5. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. waters.com [waters.com]
• 7. researchgate.net [researchgate.net]
• 8. cambrex.com [cambrex.com]
• 9. researchgate.net [researchgate.net]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. benchchem.com [benchchem.com]
• 12. Determination of Meropenem in Bacterial Media by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Forced Degradation Studies of Meropenem

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting forced degradation studies of meropenem (B701) to identify impurities.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for meropenem?

A1: The main degradation pathway for meropenem in an aqueous solution is the hydrolysis of the β-lactam ring.[1][2][3][4] Other significant degradation routes include:

• Intermolecular Aminolysis: This leads to the formation of dimers and trimers.[4][5]

• Oxidation: Can result in decarboxylation and N-oxide formation.[2][3]

• Thermal Degradation: At elevated temperatures, meropenem can degrade into a pyrrolic derivative through modification of its side chain and β-lactam ring.[4][6]

Q2: What are the optimal pH and temperature conditions for meropenem stability in solution?

A2: Meropenem demonstrates the highest stability in a pH range of 6.0 to 6.5.[7][8] Stability significantly decreases at higher temperatures. For instance, a 2 mg/mL solution of meropenem maintains over 95% of its content for 24 hours at 2-8°C, but only for 8 hours at 25°C.[9]

Q3: What are the common stress conditions used in forced degradation studies of meropenem?

A3: Typical stress conditions for forced degradation studies of meropenem include:

• Acidic Hydrolysis: 0.1 M Hydrochloric Acid (HCl).[1][7]

• Alkaline Hydrolysis: 0.1 M Sodium Hydroxide (NaOH).[1][6][7]

• Oxidative Degradation: 3% Hydrogen Peroxide (H₂O₂).[1][2][3][7]

• Thermal Degradation: Elevated temperatures, for example, 40°C, 45°C, or 50°C.[1][6][7]

• Photolytic Degradation: Exposure to light.

Troubleshooting Guide

Problem 1: I am not seeing any degradation of meropenem under my stress conditions.

• Possible Cause: The stress conditions may not be harsh enough.

• Troubleshooting Steps:

  • Increase Stressor Concentration: If using acid or base, consider increasing the molarity.

  • Elevate Temperature: For hydrolytic and thermal studies, increasing the temperature can accelerate degradation.[6][9]

  • Extend Exposure Time: Ensure the study duration is sufficient for degradation to occur.

  • Verify Reagent Quality: Confirm that the stress reagents (e.g., H₂O₂) have not expired and are of the appropriate grade.

Problem 2: The chromatogram shows many small, unresolved peaks.

• Possible Cause: This could be due to complex degradation pathways or issues with the analytical method.

• Troubleshooting Steps:

  • Optimize HPLC Method: Adjust the mobile phase composition, gradient, flow rate, or column temperature to improve peak separation. A C18 reverse-phase column is commonly used.[7]

  • Sample Preparation: Ensure proper sample filtration (e.g., using a 0.45 µm PTFE syringe filter) to remove any particulate matter.[10]

  • Use a Higher Resolution Column: Consider using a column with a smaller particle size for better separation efficiency.

Problem 3: I am having difficulty identifying the structure of the degradation products.

• Possible Cause: Standard analytical techniques like HPLC-UV may not be sufficient for structural elucidation.

• Troubleshooting Steps:

  • Employ Mass Spectrometry: Utilize Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with high-resolution mass spectrometry (HRMS) like TOF or Orbitrap, to obtain accurate mass data for the impurities.[2][3][10]

  • Tandem MS (MS/MS): Perform fragmentation studies (MS/MS) on the impurity peaks to gain structural insights.[2][3]

  • NMR Spectroscopy: For definitive structural confirmation, isolation of the impurity followed by Nuclear Magnetic Resonance (NMR) spectroscopy is often necessary.[6]

Experimental Protocols

1. Acidic Degradation:

• Reagent: 0.1 M Hydrochloric Acid (HCl).[1][7]

• Procedure:

  • Prepare a stock solution of meropenem in water or a suitable buffer.

  • Add an equal volume of 0.1 M HCl to the meropenem solution. Note that commercial meropenem formulations may contain sodium carbonate, which will need to be neutralized with an initial calculated volume of HCl to achieve acidic conditions.[7]

  • Incubate the solution at a controlled temperature (e.g., 40°C) in a water bath.[7]

  • Withdraw samples at specified time points (e.g., 0, 0.5, 1, 2, 4 hours).[7]

  • Neutralize the samples with an equivalent amount of 0.1 M NaOH before analysis.

  • Analyze the samples by a stability-indicating HPLC method.

2. Alkaline Degradation:

• Reagent: 0.1 M Sodium Hydroxide (NaOH).[1][6][7]

• Procedure:

  • Prepare a stock solution of meropenem.

  • Add an equal volume of 0.1 M NaOH to the meropenem solution.

  • Incubate at a controlled temperature (e.g., 40°C).[7]

  • Collect samples at various time intervals.

  • Neutralize the samples with 0.1 M HCl prior to HPLC analysis.

3. Oxidative Degradation:

• Reagent: 3% Hydrogen Peroxide (H₂O₂).[1][2][3][7]

• Procedure:

  • Prepare a stock solution of meropenem.

  • Add an equal volume of 3% H₂O₂ to the meropenem solution.

  • Maintain the solution at a controlled temperature (e.g., 40°C).[7]

  • Withdraw samples at predetermined time points.

  • Analyze the samples directly by HPLC.

Data Presentation

Table 1: Summary of Meropenem Degradation under Forced Stress Conditions

Stress Condition	Reagent/Parameter	Temperature	Time	% Degradation	Major Degradation Products	Reference
Acidic Hydrolysis	0.1 M HCl	40°C	4 hours	< 20%	Open β-lactam ring product	[7][8]
Alkaline Hydrolysis	0.1 M NaOH	40°C	1.5 hours	> 90%	Open β-lactam ring product	[6][7][8]
Oxidative Degradation	3% H₂O₂	40°C	1 hour	~100%	Decarboxylated and N-oxide products	[2][3][7][8]
Thermal Degradation	Aqueous Solution	45°C	36 hours	~80%	Pyrrolic derivative	[6][11]
High Humidity	76.5% RH	40°C	1 hour	Significant	Cleavage of β-lactam ring	[3][12]

Note: The extent of degradation can vary based on the initial concentration of meropenem and the specific experimental setup.

Visualizations

Caption: Experimental workflow for forced degradation studies of meropenem.

Caption: Key degradation pathways of meropenem under various stress conditions.

References

• 1. ejhp.bmj.com [ejhp.bmj.com]
• 2. ovid.com [ovid.com]
• 3. Stability in clinical use and stress testing of meropenem antibiotic by direct infusion ESI-Q-TOF: Quantitative method and identification of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Thermal and alkaline stability of meropenem: degradation products and cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. An investigation of the stability of meropenem in elastomeric infusion devices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of Structurally Alert Mutagenic Impurities in Meropenem Trihydrate Drug Substance by Liquid Chromatography with High Resolution Mass Spectrometer (LC-HRMS) [scirp.org]
• 11. In Vitro Stability Evaluation of Different Pharmaceutical Products Containing Meropenem - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Solid-state stability study of meropenem – solutions based on spectrophotometric analysis - PMC [pmc.ncbi.nlm.nih.gov]

improving the limit of detection (LOD) for N-nitroso-meropenem

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the detection and quantification of N-nitroso-meropenem. Our aim is to help you improve the limit of detection (LOD) and ensure accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-meropenem and why is it a concern?

N-nitroso-meropenem is a nitrosamine (B1359907) impurity that can form from the reaction of a nitrosating agent with the secondary amine functional group in the meropenem (B701) molecule.[1] Nitrosamine compounds are a class of potential mutagens and are considered a "cohort of concern" due to their carcinogenic properties.[2][3] Regulatory agencies like the FDA have set strict acceptable intake (AI) limits for nitrosamine impurities in pharmaceutical products, making their detection and control crucial.[1] The U.S. FDA's current AI limit for N-nitroso-meropenem is 1500 ng/day.[1]

Q2: What are the most sensitive analytical techniques for detecting N-nitroso-meropenem?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-tandem mass spectrometry (GC-MS/MS) are the preferred methods for the trace-level detection of nitrosamine impurities due to their high sensitivity and selectivity.[3][4][5] For non-volatile nitrosamines like N-nitroso-meropenem, LC-MS/MS is generally the most suitable technique.[3] High-resolution mass spectrometry (LC-HRMS) can also be employed to differentiate the analyte from matrix interferences with high mass accuracy.[2]

Q3: How can I prevent the artificial formation of N-nitroso-meropenem during analysis?

Artifactual formation of nitrosamines during sample preparation and analysis is a significant challenge. To mitigate this, consider the following:

• Avoid acidic conditions: Acidic environments can promote the reaction between precursor amines and nitrosating agents.[6]

• Control temperature: High temperatures, especially during GC analysis, can lead to the formation of nitrosamines.[6]

• Protect from light: Nitrosamines are light-sensitive, and exposure can lead to degradation and inaccurate quantification.[6]

• Use of inhibitors: In some cases, antioxidants like ascorbic acid or vitamin E can be added to quench nitrosating agents.

Q4: What are the key factors affecting the stability of the parent drug, meropenem?

The stability of meropenem is influenced by several factors, which can indirectly impact the formation of its N-nitroso derivative:

• Temperature: Meropenem is more stable at lower temperatures.[7][8][9]

• Concentration: Lower concentrations of meropenem in solution tend to be more stable.[7]

• pH: The pH of the solution can affect the degradation rate of meropenem.[7]

• Diluent: The choice of diluent can impact stability, with sodium chloride 0.9% being a common choice.[7]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: High Background Noise or Poor Signal-to-Noise (S/N) Ratio

Q: I am observing a high background signal in my chromatogram, which is affecting my limit of detection for N-nitroso-meropenem. What can I do to reduce it?

A: High background noise can originate from various sources. Here are some troubleshooting steps:

• Optimize Mass Spectrometry Parameters:

  • Declustering Potential (DP) / Q0 Dissociation (Q0D): This parameter is crucial for reducing noise. A systematic optimization by injecting the analyte and observing the S/N ratio at different DP/Q0D values is recommended over syringe infusion-based optimization.[10]

  • Curtain Gas (CUR): Increasing the curtain gas pressure can help prevent neutral molecules from entering the mass spectrometer, thereby reducing background noise. An increase from 40 psi to 55 psi has been shown to significantly improve the S/N ratio for some nitrosamines.[10]

  • Gas Quality: Ensure the nitrogen gas used for the instrument is of high purity, as impurities in the gas can contribute to background noise.[10]

• Improve Chromatographic Separation:

  • Ensure baseline separation of N-nitroso-meropenem from the parent drug, meropenem, and other matrix components. Co-elution can lead to ion suppression and increased background.[5]

  • Consider using a divert valve to direct the high-concentration meropenem peak to waste, preventing source contamination and reducing background.[5]

• Check for Contamination:

  • Mobile Phase: Avoid using pre-made mobile phases containing formic acid, as they may have impurities that interfere with the analysis. Prepare fresh mobile phases using high-purity reagents.[11]

  • System Contamination: Run blank injections to check for system contamination. If present, flush the system with an appropriate cleaning solution.

Issue 2: Low or Inconsistent Recovery of N-Nitroso-Meropenem

Q: My recovery for N-nitroso-meropenem is low and varies between samples. How can I improve it?

A: Low and inconsistent recovery can be due to issues in sample preparation or the analytical method itself.

• Sample Preparation:

  • Extraction Efficiency: Evaluate the efficiency of your extraction method (e.g., solid-phase extraction, liquid-liquid extraction). The choice of solvent and pH are critical. For other nitrosamines, methods like ultrasound-assisted dispersive liquid-liquid microextraction have been shown to be effective.[12]

  • Analyte Volatility: If using evaporative concentration steps, be aware that some nitrosamines can be volatile, leading to analyte loss.[6] Headspace GC-MS/MS can be an alternative for volatile nitrosamines.[6]

• Stability of N-nitroso-meropenem:

  • Sample Handling: Protect samples from light and store them at low temperatures to prevent degradation.[6]

  • Solution Stability: Evaluate the stability of N-nitroso-meropenem in the sample diluent over the analysis time.[13]

• Matrix Effects:

  • The drug matrix can suppress or enhance the ionization of N-nitroso-meropenem, leading to inaccurate quantification.

  • Use of Internal Standards: Employ a stable isotope-labeled internal standard for N-nitroso-meropenem if available, to compensate for matrix effects and variations in sample preparation.

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.

  • RADAR Acquisition Mode: Some instruments offer acquisition modes like RADAR, which simultaneously acquires MRM and full scan MS data, helping to identify and mitigate matrix effects.

Quantitative Data Summary

While specific comparative data for N-nitroso-meropenem is limited in publicly available literature, the following table summarizes typical limits of detection (LOD) and quantification (LOQ) achieved for other nitrosamine impurities in pharmaceutical products using various analytical techniques. This can serve as a benchmark for your method development.

Analytical Technique	Nitrosamine Impurity	LOD (ppm)	LOQ (ppm)	Reference
UPLC-MS/MS	N-nitroso mirabegron	0.006	0.02	[14]
LC-HRMS	Various Nitrosamines	-	As low as 0.005	[2]
HPLC-MS	7-nitroso-3-(trifluoromethyl)-5,6,7,8 tetrahydro-[4][12][15] triazolo [4,3-a] pyrazine	-	0.1	[16]
LC-MS/MS	N-Nitroso propranolol	0.002	0.01
LC-MS/MS	N-Nitroso Nortriptyline	0.01	0.03

Experimental Protocols

The following are generalized protocols for the analysis of N-nitroso-meropenem. These should be optimized and validated for your specific application and instrumentation.

Protocol 1: Sample Preparation from Drug Product

• Sample Weighing: Accurately weigh a portion of the crushed tablets or drug substance equivalent to a target concentration of the active pharmaceutical ingredient (API), for instance, 20 mg/mL of meropenem.[11]

• Extraction: Transfer the weighed sample to a suitable centrifuge tube. Add a precise volume of an appropriate extraction solvent (e.g., methanol).[11]

• Vortexing and Sonication: Vortex the sample until the powder is well-dispersed. Sonicate for a specified time (e.g., 30 minutes) to ensure complete extraction.

• Centrifugation: Centrifuge the sample at high speed (e.g., 4500 rpm) for a sufficient duration (e.g., 15 minutes) to pellet the excipients.[11]

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis. Discard the initial portion of the filtrate.[11]

Protocol 2: LC-MS/MS Analysis

This is a template method and requires optimization.

• LC System: UPLC/HPLC system capable of binary gradient elution.

• Column: A C18 or similar reversed-phase column (e.g., Acclaim 120 C18, 4.6 x 150 mm, 3 µm).[17]

• Mobile Phase A: 0.1% Formic Acid in Water.[17]

• Mobile Phase B: 0.1% Formic Acid in Methanol.[17]

• Flow Rate: 0.4 mL/min.[17]

• Column Temperature: 40 °C.[17]

• Injection Volume: 5 µL.

• Gradient Program:

  Time (min)	%A	%B
  0.0	95	5
  1.0	95	5
  10.0	10	90
  12.0	10	90
  12.1	95	5

  | 15.0 | 95 | 5 |

• MS System: Tandem quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI). APCI is often preferred for smaller, less polar nitrosamines.[3][10]

• Ionization Mode: Positive.

• MRM Transitions: These need to be determined by infusing a standard of N-nitroso-meropenem. The precursor ion will be [M+H]+, and fragment ions will be identified in product ion scan mode.

• Instrument Parameters: Optimize source-dependent parameters like capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.[11]

Visualizations

Caption: A general experimental workflow for the analysis of N-nitroso-meropenem.

Caption: A troubleshooting decision tree for improving the limit of detection (LOD).

Caption: Factors influencing the formation of N-nitroso-meropenem.

References

• 1. veeprho.com [veeprho.com]
• 2. fda.gov [fda.gov]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. cambrex.com [cambrex.com]
• 7. dovepress.com [dovepress.com]
• 8. Stability of Meropenem After Reconstitution for Administration by Prolonged Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 11. fda.gov [fda.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Understanding N-nitroso-meropenem Degradation Kinetics

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the degradation kinetics of N-nitroso-meropenem. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Disclaimer: As of the last update, specific experimental data on the degradation kinetics and degradation products of N-nitroso-meropenem is not extensively available in published literature. The guidance provided herein is based on the known degradation pathways of the parent drug, meropenem (B701), and general principles of nitrosamine (B1359907) chemistry and analysis. Researchers are strongly encouraged to perform specific forced degradation studies to determine the precise degradation profile of N-nitroso-meropenem.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-meropenem and why is its degradation important?

N-nitroso-meropenem is the N-nitroso derivative of the beta-lactam antibiotic, meropenem.[1][2] It is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI).[1] Nitrosamines are a class of compounds that are of significant concern to regulatory agencies like the FDA and EMA due to their potential as genotoxic carcinogens.[3] The U.S. FDA has set an Acceptable Intake (AI) limit for N-nitroso-meropenem of 1500 ng/day, classifying it as a Potency Category 4 NDSRI.[1] Understanding its degradation kinetics is crucial for ensuring the safety, quality, and efficacy of meropenem-containing drug products. This includes identifying factors that may lead to its formation and degradation, as well as characterizing any potential degradation products.

Q2: What are the likely degradation pathways for N-nitroso-meropenem?

While specific studies on N-nitroso-meropenem are limited, the primary degradation pathway for the parent drug, meropenem, involves the hydrolysis of the β-lactam ring.[4][5][6] It is highly probable that N-nitroso-meropenem would also be susceptible to β-lactam ring opening under hydrolytic conditions (acidic and basic). Additionally, the nitroso group can be labile and may be subject to degradation under photolytic or strong oxidizing/reducing conditions.

Q3: What analytical techniques are recommended for studying N-nitroso-meropenem degradation?

High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable method for monitoring the degradation of beta-lactam antibiotics like meropenem.[4][7] For the sensitive and specific detection of nitrosamines, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the preferred technique due to its ability to detect trace levels of impurities.[3][8][9] A stability-indicating analytical method should be developed and validated to separate N-nitroso-meropenem from its potential degradation products and the parent drug, meropenem.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor peak shape or resolution in HPLC analysis	Inappropriate mobile phase pH or composition.	Optimize the mobile phase. For beta-lactams, a pH around 6-7 often provides maximal stability.[10] Experiment with different organic modifiers and buffer concentrations.
Column degradation.	Use a new column or a different stationary phase. Consider a column specifically designed for polar compounds if degradation products are highly polar.
Co-elution of N-nitroso-meropenem and meropenem or their degradation products.	Adjust the gradient profile, mobile phase composition, or try an orthogonal column chemistry.
Low sensitivity or inability to detect N-nitroso-meropenem at low levels	Inadequate detector sensitivity (e.g., UV).	Utilize a more sensitive detector such as a mass spectrometer (LC-MS/MS).[3][8]
Sample degradation during preparation or analysis.	Prepare samples fresh and keep them in a cooled autosampler. Minimize exposure to light if photolability is suspected.
Matrix effects in LC-MS/MS analysis.	Employ sample preparation techniques like solid-phase extraction (SPE) to clean up the sample. Use an isotopically labeled internal standard for accurate quantification.
Inconsistent or non-reproducible degradation rates	Fluctuation in experimental conditions (temperature, pH).	Ensure precise control of temperature using a calibrated water bath or incubator. Prepare buffers accurately and verify the pH of the reaction mixture.
Contamination of reagents or glassware.	Use high-purity reagents and thoroughly clean all glassware.
Variability in the initial concentration of N-nitroso-meropenem.	Prepare stock solutions carefully and verify their concentration before initiating degradation studies.
Formation of unexpected or multiple degradation products	Complex degradation pathways under the tested conditions.	Use a hyphenated technique like LC-MS/MS to identify the mass of the unknown peaks. Further structural elucidation may require techniques like high-resolution mass spectrometry (HRMS) and NMR.
Secondary degradation of primary degradation products.	Analyze samples at multiple time points to track the formation and disappearance of transient species.

Data Presentation

Quantitative data from N-nitroso-meropenem degradation studies should be summarized in clear and structured tables. Below are template tables that can be adapted to present experimental findings.

Table 1: Effect of pH on the Degradation of N-nitroso-meropenem at [Temperature]°C

pH	Apparent First-Order Rate Constant (k, h⁻¹)	Half-Life (t½, h)	% Degradation at 24h
2.0	[Experimental Value]	[Calculated Value]	[Experimental Value]
4.0	[Experimental Value]	[Calculated Value]	[Experimental Value]
7.0	[Experimental Value]	[Calculated Value]	[Experimental Value]
9.0	[Experimental Value]	[Calculated Value]	[Experimental Value]

Table 2: Effect of Temperature on the Degradation of N-nitroso-meropenem at pH [pH Value]

Temperature (°C)	Apparent First-Order Rate Constant (k, h⁻¹)	Half-Life (t½, h)	% Degradation at 24h
4	[Experimental Value]	[Calculated Value]	[Experimental Value]
25	[Experimental Value]	[Calculated Value]	[Experimental Value]
40	[Experimental Value]	[Calculated Value]	[Experimental Value]

Note: The degradation of many beta-lactams follows first-order kinetics.[4][5] The half-life can be calculated using the formula: t½ = 0.693 / k.

Experimental Protocols

Protocol 1: Forced Degradation Study of N-nitroso-meropenem

Objective: To investigate the degradation of N-nitroso-meropenem under various stress conditions to understand its intrinsic stability and identify potential degradation products.

Materials:

• N-nitroso-meropenem reference standard

• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂)

• High-purity water

• Acetonitrile (HPLC grade)

• Phosphate (B84403) or acetate (B1210297) buffers

• HPLC or LC-MS/MS system

• Calibrated pH meter, water bath, and photostability chamber

Methodology:

• Preparation of Stock Solution: Accurately weigh and dissolve N-nitroso-meropenem in an appropriate solvent (e.g., water or a buffer at neutral pH) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of 100 µg/mL. Incubate at 60°C for various time points (e.g., 2, 4, 8, 12, 24 hours). Neutralize the samples with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL. Incubate at room temperature for various time points. Neutralize the samples with 0.1 M HCl before analysis.

  • Oxidative Degradation: Dilute the stock solution with 3% H₂O₂ to a final concentration of 100 µg/mL. Keep the solution at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Dilute the stock solution with a neutral buffer (e.g., pH 7 phosphate buffer) to a final concentration of 100 µg/mL. Incubate at 60°C in the dark for up to 7 days.

  • Photolytic Degradation: Expose the solution (100 µg/mL in a neutral buffer) in a photostability chamber according to ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis: Analyze the stressed samples at each time point using a validated stability-indicating HPLC or LC-MS/MS method. Quantify the remaining N-nitroso-meropenem and monitor for the appearance of new peaks corresponding to degradation products.

Protocol 2: Development of a Stability-Indicating HPLC-UV Method

Objective: To develop a reliable HPLC-UV method to separate and quantify N-nitroso-meropenem in the presence of its degradation products and the parent drug, meropenem.

Suggested Starting Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase A: 0.05 M phosphate buffer, pH 6.5

• Mobile Phase B: Acetonitrile

• Gradient: Start with a low percentage of B, and gradually increase to elute more retained compounds.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Monitor at the λmax of N-nitroso-meropenem (to be determined by UV scan).

• Column Temperature: 30°C

• Injection Volume: 20 µL

Method Validation: The developed method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness. Specificity will be demonstrated by the ability to resolve the N-nitroso-meropenem peak from peaks of degradation products generated during forced degradation studies.

Visualizations

Caption: Experimental workflow for N-nitroso-meropenem forced degradation studies.

Caption: Factors influencing N-nitroso-meropenem degradation and potential outcomes.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Meropenem | NA [chemicea.com]
• 3. lcms.cz [lcms.cz]
• 4. Stability and degradation kinetics of meropenem in powder for injection and reconstituted sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Role of Non-Enzymatic Degradation of Meropenem—Insights from the Bottle to the Body - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stability of Meropenem After Reconstitution for Administration by Prolonged Infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. japsonline.com [japsonline.com]
• 10. Stability of β-lactam antibiotics in bacterial growth media - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Assessing the Genotoxic and Mutagenic Potential of N-nitroso-meropenem: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and drug developers worldwide due to their classification as probable human carcinogens.[1] N-nitroso-meropenem, a nitrosamine drug substance-related impurity (NDSRI) of the broad-spectrum antibiotic meropenem, falls under this cohort of concern, necessitating a thorough evaluation of its genotoxic and mutagenic potential.[2][3][4] This guide provides a comparative framework for assessing the safety of N-nitroso-meropenem, detailing the requisite experimental protocols and data presentation standards in line with current regulatory expectations.

Introduction to Nitrosamine Impurities and Regulatory Landscape

Nitrosamine impurities are genotoxic, meaning they can damage DNA and potentially cause cancer.[5][6] Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of these impurities in drug substances and products.[5][7][8][9] The core of these guidelines revolves around a three-step process: risk assessment, confirmatory testing if a risk is identified, and implementation of control measures to mitigate the presence of nitrosamines.[1] For NDSRIs like N-nitroso-meropenem, specific safety data is often limited, prompting the need for robust experimental evaluation.[2][3]

Comparative Genotoxicity and Mutagenicity Data

Table 1: In Vitro Mutagenicity Assessment - Bacterial Reverse Mutation (Ames) Test

Compound	Test Strains	Metabolic Activation (S9)	Result	Revertant Colonies (Mean ± SD)
N-nitroso-meropenem	TA98, TA100, TA1535, TA1537, E. coli WP2 uvrA (pKM101)	Without S9	Data Pending	Data Pending
With 30% Rat Liver S9	Data Pending	Data Pending
With 30% Hamster Liver S9	Data Pending	Data Pending
N-nitrosodimethylamine (NDMA) (Example)	TA100, TA1535	With 30% Hamster Liver S9	Positive	Concentration-dependent increase
Alternative Carbapenem Nitrosamine (Example)	TA98, TA100, TA1535, TA1537, E. coli WP2 uvrA (pKM101)	Without S9	Data Pending	Data Pending
With 30% Rat Liver S9	Data Pending	Data Pending
With 30% Hamster Liver S9	Data Pending	Data Pending
Negative Control (Vehicle)	All	With and Without S9	Negative	Baseline
Positive Control(s)	All	With and Without S9 as appropriate	Positive	Significant Increase

Table 2: In Vitro Genotoxicity Assessment - Micronucleus Test

Compound	Cell Line	Metabolic Activation (S9)	Result	Micronucleated Cells (%) (Mean ± SD)
N-nitroso-meropenem	Human TK6 or CHO	Without S9	Data Pending	Data Pending
With 30% Hamster Liver S9	Data Pending	Data Pending
N-nitroso-nortriptyline (Example)	Human TK6	With Hamster Liver S9	Positive	Concentration-dependent increase[2][3]
Alternative Carbapenem Nitrosamine (Example)	Human TK6 or CHO	Without S9	Data Pending	Data Pending
With 30% Hamster Liver S9	Data Pending	Data Pending
Negative Control (Vehicle)	Both	With and Without S9	Negative	Baseline
Positive Control(s)	Both	With and Without S9 as appropriate	Positive	Significant Increase

Table 3: In Vivo Genotoxicity Assessment - Mammalian Bone Marrow Chromosomal Aberration Test

Compound	Species/Strain	Dose Route	Result	Cells with Aberrations (%) (Mean ± SD)
N-nitroso-meropenem	Rat or Mouse	Oral (gavage)	Data Pending	Data Pending
N-nitrosodiethylamine (NDEA) (Example)	Rat	Oral (gavage)	Positive	Dose-dependent increase
Alternative Carbapenem Nitrosamine (Example)	Rat or Mouse	Oral (gavage)	Data Pending	Data Pending
Negative Control (Vehicle)	Both	Oral (gavage)	Negative	Baseline
Positive Control (e.g., Cyclophosphamide)	Both	Oral (gavage)	Positive	Significant Increase

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible assessment of genotoxicity and mutagenicity. The following are standard protocols recommended by regulatory bodies for nitrosamine impurities.

Enhanced Bacterial Reverse Mutation (Ames) Test

The Ames test is a primary tool for assessing the mutagenic potential of pharmaceutical impurities.[10] For N-nitrosamines, an enhanced protocol is recommended to improve sensitivity.[4][10]

Objective: To evaluate the potential of N-nitroso-meropenem to induce reverse mutations at selected loci in several strains of Salmonella typhimurium and Escherichia coli in the presence and absence of metabolic activation.

Methodology:

• Tester Strains: A minimum of five strains should be used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[4]

• Metabolic Activation: The assay should be conducted with and without a post-mitochondrial fraction (S9). For nitrosamines, it is crucial to use both 30% rat liver S9 and 30% hamster liver S9, prepared from rodents treated with enzyme inducers (e.g., a combination of phenobarbital (B1680315) and β-naphthoflavone).[4]

• Assay Type: The pre-incubation method should be used with a recommended pre-incubation time of 30 minutes.[4][11]

• Procedure:

  • 0.1 mL of bacterial culture, 0.05 mL of the test substance solution at various concentrations, and 0.5 mL of S9 mix (or buffer for non-activated assays) are added to a test tube.[12]

  • The mixture is incubated at 37°C for 30 minutes with gentle shaking.[12]

  • Following incubation, 2.0 mL of molten top agar (B569324) is added, and the contents are poured onto minimal glucose agar plates.[12]

  • Plates are incubated at 37°C for 48-72 hours, after which revertant colonies are counted.[12]

• Data Analysis: A positive response is characterized by a concentration-related increase in the number of revertant colonies, which should be at least double the background count and statistically significant.

References

• 1. npra.gov.my [npra.gov.my]
• 2. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. resolvemass.ca [resolvemass.ca]
• 6. nuv.ac.in [nuv.ac.in]
• 7. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 8. fda.gov [fda.gov]
• 9. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 11. academic.oup.com [academic.oup.com]
• 12. benchchem.com [benchchem.com]

A Comparative Analysis of N-nitroso-meropenem and Other Nitrosamine Drug Substance-Related Impurities (NDSRIs)

For Researchers, Scientists, and Drug Development Professionals

The emergence of Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs) in pharmaceutical products has presented a significant challenge to drug safety and development. These impurities, often formed from the reaction of secondary or tertiary amines within the active pharmaceutical ingredient (API) with nitrosating agents, are of high concern due to their potential carcinogenic risk to humans. This guide provides a comparative analysis of N-nitroso-meropenem, an NDSRI derived from the broad-spectrum antibiotic meropenem, and other notable NDSRIs. The comparison is based on available data for their carcinogenic potential, mutagenicity, and the regulatory framework established for their control.

Executive Summary

N-nitroso-meropenem is classified as a Category 4 NDSRI by the U.S. Food and Drug Administration (FDA), corresponding to a relatively lower carcinogenic potency among nitrosamines, with an acceptable intake (AI) limit of 1500 ng/day.[1][2] This contrasts with other NDSRIs that fall into higher potency categories with significantly lower AI limits. This guide will delve into the quantitative comparisons of these limits, the underlying principles of carcinogenic potency categorization, and the experimental methodologies used to assess the risks associated with these impurities.

Quantitative Comparison of NDSRIs

The primary metric for comparing the carcinogenic risk of NDSRIs is the Acceptable Intake (AI) limit, which is established by regulatory agencies like the FDA and the European Medicines Agency (EMA). The AI represents a level of exposure that is considered to pose a negligible risk of cancer over a lifetime. These limits are often derived from the Carcinogenic Potency Categorization Approach (CPCA), which uses structure-activity relationships (SAR) to predict the carcinogenic potential of an NDSRI.[3][4]

NDSRI	Parent Drug	FDA Carcinogenic Potency Category	FDA Acceptable Intake (AI) Limit (ng/day)
N-nitroso-meropenem	Meropenem	4	1500[1][2]
N-nitroso-quinapril	Quinapril	5	1500[5]
N-nitroso-varenicline	Varenicline	3	400[6]
N-nitroso-ranitidine-2	Ranitidine (B14927)	Not explicitly categorized, but a specific limit is set	100[7]
N-nitroso-nortriptyline	Nortriptyline	1	26.5[8]
N-nitroso-fluoxetine	Fluoxetine	2	100[9]

Note: The carcinogenic potency categories range from 1 (highest potency) to 5 (lowest potency).[3]

Carcinogenic Potency and Mutagenicity

The carcinogenic potential of nitrosamines is closely linked to their ability to cause mutations in DNA. Therefore, mutagenicity assays are a critical component in the risk assessment of NDSRIs.

N-nitroso-meropenem: As a Category 4 NDSRI, N-nitroso-meropenem is predicted to have lower carcinogenic potency.[1] While specific public data on the mutagenicity of N-nitroso-meropenem from standardized assays is limited, its classification suggests a lower expectation of mutagenic activity compared to higher-potency NDSRIs.

Comparative NDSRIs:

• N-nitroso-quinapril: Studies have shown that N-nitroso-quinapril was non-mutagenic in the Ames assay and non-genotoxic in in vivo assays.[10][11][12] This aligns with its classification as a Category 5 NDSRI, indicating low carcinogenic potential.[5]

• N-nitroso-varenicline: This NDSRI has been shown to be positive in the Enhanced Ames Test (EAT) and induced micronuclei in human TK6 cells, indicating mutagenic potential.[9][13] This is consistent with its classification in a higher potency category (Category 3) compared to N-nitroso-meropenem.[6]

• N-nitroso-ranitidine: While the specific impurity "N-nitroso-ranitidine-2" has a set AI limit, historical concerns over nitrosamine impurities in ranitidine products were significant, with N-nitrosodimethylamine (NDMA) being a major focus. The mutagenicity of various ranitidine-related nitrosamines has been a subject of extensive investigation.[14]

Experimental Protocols

The assessment of NDSRI safety relies on a battery of standardized and validated experimental protocols. Below are summaries of key methodologies.

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of chemical compounds. For nitrosamines, an "Enhanced Ames Test" is often recommended due to the metabolic activation required to elicit a mutagenic response.[15]

Principle: The assay utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine or tryptophan). The test substance is incubated with the bacterial strains in the presence and absence of a metabolic activation system (S9 fraction from rat or hamster liver). If the substance is a mutagen, it will cause reverse mutations, allowing the bacteria to grow on a minimal agar (B569324) medium lacking the specific amino acid.

General Procedure:

• Preparation: Prepare cultures of the tester strains. Prepare the test article solutions and the S9 metabolic activation mix.

• Exposure: In the pre-incubation method, the tester strain, test article, and S9 mix (or buffer) are incubated together for a specific time (e.g., 30 minutes) before being mixed with molten top agar.[15]

• Plating: The mixture is poured onto minimal glucose agar plates.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies on each plate is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result.

In Vivo Mammalian Erythrocyte Micronucleus Test

This in vivo assay is used to detect chromosomal damage or damage to the mitotic apparatus in mammals.

Principle: The test substance is administered to rodents (typically mice or rats). If the substance is genotoxic, it can cause chromosomal breakage or loss during cell division in erythroblasts in the bone marrow. When these cells mature into polychromatic erythrocytes (PCEs), the main nucleus is expelled, but any micronuclei (small, separate nuclei containing chromosome fragments or whole chromosomes) remain in the cytoplasm. An increase in the frequency of micronucleated PCEs indicates genotoxicity.

General Procedure:

• Dosing: Animals are treated with the test substance, usually via the clinical route of administration, at multiple dose levels. A positive and a negative control group are also included.

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after the last dose.

• Slide Preparation: Smears are prepared and stained to differentiate between PCEs and normochromatic erythrocytes (NCEs) and to visualize micronuclei.

• Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated PCEs in the treated groups compared to the negative control group is considered a positive result.

Visualizations

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: General pathway for the formation of NDSRIs.

Caption: Simplified workflow of the Enhanced Ames Test.

Caption: Logical flow of the Carcinogenic Potency Categorization Approach.

Conclusion

The comparative analysis reveals that N-nitroso-meropenem is considered to be of lower carcinogenic potential compared to several other NDSRIs that have been a focus of regulatory concern. This is reflected in its higher Acceptable Intake limit. The Carcinogenic Potency Categorization Approach provides a systematic framework for risk assessment in the absence of extensive carcinogenicity data. However, as the understanding of NDSRI formation and toxicology evolves, continued vigilance, robust analytical testing, and adherence to regulatory guidelines are paramount for ensuring the safety and quality of pharmaceutical products. It is crucial for researchers and drug developers to stay informed about the latest scientific findings and regulatory updates in this critical area.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. veeprho.com [veeprho.com]
• 3. fda.gov [fda.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. veeprho.com [veeprho.com]
• 6. veeprho.com [veeprho.com]
• 7. veeprho.com [veeprho.com]
• 8. propharmagroup.com [propharmagroup.com]
• 9. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test [ouci.dntb.gov.ua]
• 15. syncsci.com [syncsci.com]

A Comparative Guide to Analytical Method Validation for N-Nitroso-Meropenem

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. N-nitroso-meropenem, a potential impurity in the broad-spectrum antibiotic meropenem (B701), requires sensitive and reliable analytical methods for its detection and quantification to ensure patient safety. While specific validated methods for N-nitroso-meropenem are not widely published, this guide provides a comparative overview of the two most prominent analytical techniques suitable for this purpose: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) and Liquid Chromatography with Mass Spectrometry (LC-MS).

This document outlines the typical performance characteristics of these methods based on data from the analysis of other nitrosamine impurities in various drug products. It also provides detailed, representative experimental protocols that can be adapted for the validation of an analytical method for N-nitroso-meropenem, in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1]

Comparison of Analytical Techniques

The choice between HPLC-UV and LC-MS for the analysis of N-nitroso-meropenem depends on the required sensitivity, selectivity, and the context of the analysis (e.g., routine quality control vs. trace-level impurity identification).

Data Presentation: Performance Comparison

The following table summarizes the typical quantitative performance characteristics of HPLC-UV and LC-MS methods for the analysis of nitrosamine impurities.

Performance Parameter	HPLC-UV	LC-MS/MS & LC-HRMS
Limit of Detection (LOD)	10 - 20 ng/mL	0.1 - 1 ng/mL[1][2]
Limit of Quantification (LOQ)	20 - 50 ng/mL	0.5 - 5 ng/mL[2]
**Linearity (R²) **	≥ 0.999	≥ 0.995[3]
Accuracy (% Recovery)	70 - 130%	85 - 115%[4]
Precision (% RSD)	< 15%	< 10%[4]
Selectivity	Moderate; potential for interference from matrix components.	High; mass-to-charge ratio detection provides excellent specificity.[5]
Suitability	Suitable for higher concentration levels and routine screening.	Essential for trace-level quantification and confirmation.[6]

Experimental Protocols

The following are representative experimental protocols for the analysis of N-nitroso-meropenem using HPLC-UV and LC-MS. These should be considered as starting points for method development and validation.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is suitable for the quantification of N-nitroso-meropenem at levels where sensitivity is not the primary constraint.

a. Sample Preparation

• Accurately weigh and transfer 100 mg of meropenem drug substance into a 10 mL volumetric flask.

• Add 7 mL of diluent (e.g., water:methanol (B129727), 50:50 v/v) and sonicate for 10 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent.

• Filter the solution through a 0.45 µm PVDF syringe filter prior to injection.

b. Chromatographic Conditions

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)[7]

• Mobile Phase: Isocratic elution with a mixture of phosphate (B84403) buffer and acetonitrile (B52724) (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min[7]

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• UV Detection: 230 nm[7]

c. Validation Parameters (as per ICH Q2(R1))

• Specificity: Demonstrated by the absence of interfering peaks at the retention time of N-nitroso-meropenem in a blank and a spiked sample.[7]

• Linearity: Assessed over a concentration range (e.g., LOQ to 150% of the specification limit) with a correlation coefficient (r²) > 0.99.[8]

• Accuracy: Determined by the recovery of spiked N-nitroso-meropenem standard in the sample matrix at multiple concentration levels.[8]

• Precision: Evaluated at the repeatability (intra-day) and intermediate precision (inter-day) levels, with a relative standard deviation (RSD) of < 15%.

• LOD & LOQ: Determined based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ).

Liquid Chromatography with Mass Spectrometry (LC-MS)

This method is highly sensitive and selective, making it ideal for the trace-level quantification of N-nitroso-meropenem.

a. Sample Preparation

• Accurately weigh 50 mg of meropenem drug substance into a 15 mL centrifuge tube.

• Add 5 mL of methanol and vortex to dissolve.[1]

• Centrifuge the solution at 4500 rpm for 15 minutes.[1]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[1]

b. Chromatographic Conditions

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

c. Mass Spectrometry Conditions (Triple Quadrupole or High-Resolution Mass Spectrometry)

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM) for triple quadrupole MS or high-resolution accurate mass (HRAM) for HRMS.[9]

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-meropenem would need to be determined.

• Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

d. Validation Parameters (as per ICH Q2(R1))

• Specificity: Confirmed by the unique MRM transition or accurate mass measurement, ensuring no interference from the drug matrix.[5]

• Linearity: Established over a low concentration range (e.g., LOQ to 50 ng/mL) with a correlation coefficient (r²) > 0.99.[3]

• Accuracy: Assessed by spike-recovery experiments at concentrations relevant to the expected impurity levels.[4]

• Precision: Evaluated for repeatability and intermediate precision, with an RSD of < 10%.[4]

• LOD & LOQ: Determined based on signal-to-noise ratios, with LOQs typically in the sub-ng/mL range.[2]

Mandatory Visualization

Analytical Method Validation Workflow

The following diagram illustrates the logical workflow of an analytical method validation process, as guided by ICH principles.

Caption: General workflow for analytical method validation.

Conclusion

The validation of an analytical method for N-nitroso-meropenem is crucial for ensuring the quality and safety of meropenem-containing drug products. While HPLC-UV can be a viable option for routine analysis at higher concentration limits, the superior sensitivity and selectivity of LC-MS, particularly LC-HRMS, make it the preferred method for trace-level quantification and confirmation of this potential genotoxic impurity.[6][10] The choice of method should be justified based on the specific requirements of the analysis, and a thorough validation following ICH guidelines is mandatory to ensure the reliability of the results.

References

• 1. fda.gov [fda.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. ijper.org [ijper.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. fda.gov [fda.gov]
• 6. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 7. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 8. researchgate.net [researchgate.net]
• 9. Reliably quantify nitrosamine impurities in drugs using an HRAM LC-MS method | Separation Science [sepscience.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to HPLC and GC-MS for Nitrosamine Analysis in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of nitrosamine (B1359907) impurities in pharmaceutical products are critical for ensuring patient safety. These compounds, classified as probable human carcinogens, can form during drug manufacturing and storage.[1] Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for their control, necessitating highly sensitive and robust analytical methods.[1]

This guide provides an objective comparison of two of the most prevalent analytical techniques for nitrosamine analysis: High-Performance Liquid Chromatography (HPLC), typically coupled with Mass Spectrometry (MS), and Gas Chromatography-Mass Spectrometry (GC-MS). We will delve into their respective experimental protocols, present comparative performance data, and offer insights to help researchers select the most appropriate method for their specific needs.

Methodologies: A Detailed Look at Experimental Protocols

The choice between HPLC and GC-MS is fundamentally driven by the physicochemical properties of the target nitrosamines and the complexity of the sample matrix.[2]

High-Performance Liquid Chromatography with Mass Spectrometry (LC-MS/MS)

LC-MS/MS is often considered the gold standard for nitrosamine analysis due to its high sensitivity and applicability to a broad range of nitrosamines, including those that are non-volatile or thermally labile.[2][3]

A Representative LC-MS/MS Protocol for Nitrosamine Analysis:

• Sample Preparation:

  • Accurately weigh approximately 250 mg of the active pharmaceutical ingredient (API) or powdered drug product.

  • Dissolve the sample in a suitable solvent, such as methanol (B129727) or a mixture of water and methanol.

  • Vortex the solution for 1 minute to ensure complete dissolution.

  • Prepare calibration standards by spiking a blank solution with known concentrations of nitrosamine standards.[4]

  • Filter the sample and standard solutions through a 0.22 µm filter before injection.

• Instrumentation:

  • An Agilent Infinity II chromatographic system with a 6460 Triple Quadrupole MS detector or a similar system is commonly used.[4]

• Chromatographic Conditions:

  • Column: A reversed-phase column, such as a Cogent Bidentate C18™ (4.6 x 150 mm, 4 µm), is often employed.[5][6]

  • Mobile Phase: A gradient elution is typically used with:

    • Mobile Phase A: Water with 0.1% formic acid.[5][6]

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.[5][6]

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 1-10 µL.[6]

  • Column Temperature: 40 °C.

• Mass Spectrometric Detection:

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).[4]

  • Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • Specific precursor-to-product ion transitions are monitored for each target nitrosamine.

Gas Chromatography with Mass Spectrometry (GC-MS)

GC-MS is a powerful technique, particularly for the analysis of volatile nitrosamines.[3] It can be performed using direct liquid injection or, more commonly for volatile compounds, with a headspace sampler to minimize matrix effects.[7]

A Representative Headspace GC-MS Protocol for Volatile Nitrosamines:

• Sample Preparation:

  • Accurately weigh the drug product into a 20 mL headspace vial.[1]

  • Add a suitable solvent, such as N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).[1]

  • Immediately seal the vial.[1]

  • An internal standard, such as NDMA-d6, is often added for improved accuracy.[8]

• Instrumentation:

  • A gas chromatograph (e.g., Agilent 7890B GC) coupled with a Mass Selective Detector (MSD) (e.g., Agilent 5977A) and a headspace sampler (e.g., Agilent 7697A) is a typical configuration.[8]

• GC Conditions:

  • Column: A polar column, such as a VF-WAXms (30 m x 0.25 mm, 1.0 µm), is suitable.[1]

  • Carrier Gas: Helium.[1]

  • Inlet Temperature: 250 °C.[1]

  • Oven Program: A temperature gradient is used, for example, starting at 70 °C for 4 minutes, then ramping at 20 °C/min to 240 °C and holding for 3.5 minutes.[8]

• Headspace Parameters:

  • Oven Temperature: 80-100 °C.[1]

  • Loop Fill Pressure: 15 psi.[8]

  • Loop Size: 1 mL.[8]

• Mass Spectrometric Detection:

  • Ionization Source: Electron Ionization (EI).

  • MS Source Temperature: 230 °C.[8]

  • Quadrupole Temperature: 150 °C.[8]

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for triple quadrupole systems (GC-MS/MS) to enhance sensitivity and specificity.[7][8]

Performance Comparison: HPLC vs. GC-MS

The performance of an analytical method is assessed based on several key validation parameters as stipulated by regulatory guidelines like ICH Q2(R1).[1] The following table summarizes typical performance characteristics for HPLC and GC-MS in nitrosamine analysis.

Validation Parameter	HPLC (LC-MS/MS)	GC-MS (Headspace)	References
Limit of Detection (LOD)	0.2 ng/mL	~0.1 ppm	[4][8][9]
Limit of Quantitation (LOQ)	0.5 - 20 ng/mL	15 ppb - 0.25 µg	[8][10][11][12]
Linearity (R²)	≥0.999	>0.996	[7][10]
Accuracy (Recovery)	70-130%	70-130%	[11]
Precision (%RSD)	<15%	<15%	[1]
Specificity	High	High	[1]
Applicability	Volatile & Non-volatile	Primarily Volatile	[3][13]

Note: The values presented are representative and can vary depending on the specific nitrosamine, sample matrix, and instrumentation.

Logical Workflow for Cross-Validation

A cross-validation study is essential to ensure that an analytical method is suitable for its intended purpose and to compare the performance of different techniques. The following diagram illustrates a typical workflow for the cross-validation of HPLC and GC-MS methods for nitrosamine analysis.

Caption: Workflow for cross-validating HPLC and GC-MS methods.

Conclusion: Selecting the Right Tool for the Job

Both HPLC and GC-MS are powerful and reliable techniques for the analysis of nitrosamine impurities in pharmaceutical products.

• LC-MS/MS offers greater versatility for a wider range of nitrosamines, including non-volatile and heat-sensitive compounds. Its high sensitivity makes it the preferred method for trace-level quantification in many applications.[3]

• GC-MS , particularly with a headspace autosampler, is an excellent choice for the routine analysis of volatile nitrosamines, offering high throughput and robustness.[7] For a broader range of nitrosamines, liquid injection GC-MS can be employed.[7]

The ultimate decision on which method to implement will depend on a thorough risk assessment of the potential nitrosamine impurities, their physicochemical properties, the nature of the drug product matrix, and the required detection limits. A comprehensive cross-validation study is the most rigorous approach to determine the optimal analytical strategy for ensuring the safety and quality of pharmaceutical products.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hplc.eu [hplc.eu]
• 6. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]
• 7. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. waters.com [waters.com]
• 11. edqm.eu [edqm.eu]
• 12. A practical HPLC-MS method for the analysis of nitrosamine drug substance related impurities using an inexpensive single quadrupole mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ellutia.com [ellutia.com]

Assessing the Risk of N-nitroso-meropenem: A Toxicological Comparison

A detailed toxicological risk assessment of N-nitroso-meropenem, a nitrosamine (B1359907) impurity found in the carbapenem (B1253116) antibiotic meropenem (B701), is crucial for ensuring patient safety. This guide provides a comparative analysis of its toxicological profile, drawing on available data and regulatory guidance. For context, this assessment includes a comparison with potential nitrosamine impurities from alternative carbapenem antibiotics, imipenem (B608078) and ertapenem.

Nitrosamine impurities in pharmaceuticals are a significant concern due to their classification as probable human carcinogens.[1] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent controls to limit their presence in drug products.[2] The primary mechanism of nitrosamine toxicity involves metabolic activation by Cytochrome P450 (CYP) enzymes into reactive electrophilic alkylating agents that can form adducts with DNA, leading to mutations and potentially cancer.[3][4][5]

Carcinogenic Potency and Acceptable Intake

The EMA, through its Carcinogenic Potency Categorization Approach (CPCA), has classified N-nitroso-meropenem as a Category 4 nitrosamine impurity.[6] This categorization corresponds to an Acceptable Intake (AI) limit of 1500 ng/day.[2] This limit represents a level of exposure that is expected to pose a negligible cancer risk over a lifetime.

Nitrosamine Impurity	Parent Drug	EMA Carcinogenic Potency Category	Acceptable Intake (AI) Limit
N-nitroso-meropenem	Meropenem	4[6]	1500 ng/day[2]
N-nitroso-ertapenem	Ertapenem	4	1500 ng/day
N-nitroso-imipenem	Imipenem/cilastatin	Data not publicly available	Data not publicly available

Genotoxicity Assessment: Key Experimental Assays

The genotoxic potential of nitrosamine impurities is a critical component of their risk assessment. Two key assays are central to this evaluation: the bacterial reverse mutation assay (Ames test) and the in vivo micronucleus assay.

While specific quantitative results for N-nitroso-meropenem and its counterparts in these assays are not publicly available, the EMA recommends an "enhanced" Ames test for nitrosamines to improve the reliability of the results.[7]

Bacterial Reverse Mutation Assay (Ames Test): This in vitro test assesses the ability of a substance to induce mutations in different strains of Salmonella typhimurium and Escherichia coli. A positive result indicates mutagenic potential.

In Vivo Micronucleus Assay: This assay is conducted in rodents and detects damage to chromosomes or the mitotic spindle. An increase in the frequency of micronucleated erythrocytes in treated animals indicates that the substance is genotoxic in vivo.[8]

The absence of publicly available quantitative data from these tests for N-nitroso-meropenem, N-nitroso-imipenem, and N-nitroso-ertapenem highlights a significant data gap. Such data would be essential for a direct comparison of their mutagenic and genotoxic potencies.

Experimental Protocols

Detailed methodologies for the key toxicological experiments are outlined below.

Enhanced Bacterial Reverse Mutation Assay (Ames Test) Protocol

This protocol is based on OECD Test Guideline 471 and incorporates enhancements recommended by the EMA for nitrosamine testing.[9]

• Tester Strains: Utilize Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli strain WP2 uvrA (pKM101).

• Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9 fraction). For nitrosamines, it is recommended to use S9 from both rats and hamsters treated with enzyme inducers (e.g., a combination of phenobarbital (B1680315) and β-naphthoflavone) at a concentration of 30%.[9]

• Method: Employ the pre-incubation method, where the test substance, bacterial culture, and S9 mix (or buffer) are incubated together for a specified time (e.g., 30 minutes) before being mixed with molten top agar (B569324) and poured onto minimal glucose agar plates.[10]

• Controls: Include a vehicle control, negative control, and known mutagens as positive controls for each tester strain, both with and without metabolic activation.

• Data Analysis: After incubation for 48-72 hours, count the number of revertant colonies per plate. A substance is considered mutagenic if it produces a reproducible, dose-related increase in the number of revertant colonies.

In Vivo Mammalian Erythrocyte Micronucleus Test Protocol

This protocol is based on OECD Test Guideline 474.[11]

• Test Animals: Use a rodent species, typically mice or rats.

• Administration: Administer the test substance to the animals, usually via oral gavage or intraperitoneal injection, at a minimum of three dose levels, in addition to a vehicle control and a positive control.

• Sample Collection: Collect bone marrow or peripheral blood at appropriate time points after the final administration.

• Slide Preparation and Analysis: Prepare and stain slides to visualize micronuclei in polychromatic erythrocytes (immature red blood cells). Score a sufficient number of cells (typically at least 2000 per animal) to determine the frequency of micronucleated polychromatic erythrocytes.

• Data Analysis: Analyze the data for a statistically significant, dose-dependent increase in the frequency of micronucleated cells in the treated groups compared to the vehicle control group.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general mechanism of nitrosamine-induced genotoxicity and the workflow for its assessment.

Caption: General signaling pathway of nitrosamine-induced genotoxicity.

Caption: Experimental workflow for genotoxicity risk assessment.

Conclusion

The risk assessment of N-nitroso-meropenem is guided by the established Acceptable Intake limit of 1500 ng/day, which is based on its classification into EMA's Carcinogenic Potency Category 4. This places it in a comparable risk category to N-nitroso-ertapenem. However, a comprehensive and direct comparison of the genotoxic potential of nitrosamine impurities in meropenem and its alternatives is hampered by the lack of publicly available quantitative data from standardized toxicological assays. The generation and publication of such data are critical for enhancing the precision of risk assessments and ensuring the safety of these essential medicines. Researchers and drug developers are encouraged to follow the detailed experimental protocols and regulatory guidelines to mitigate the risks associated with nitrosamine impurities.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. veeprho.com [veeprho.com]
• 3. Mechanisms of action of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 8. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In Vivo Micronucleus Assay in Mouse Bone Marrow - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhanced Ames Test (EAT) for N-nitroso-meropenem Mutagenicity: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the safety of pharmaceutical products is paramount. A key aspect of this is the assessment of mutagenic impurities, such as N-nitrosamines. This guide provides a comparative analysis of the Enhanced Ames Test (EAT) for evaluating the mutagenicity of N-nitroso-meropenem, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the antibiotic meropenem.

The standard bacterial reverse mutation test, or Ames test, has been a cornerstone of mutagenicity testing for decades. However, its sensitivity for certain classes of compounds, including some N-nitrosamines, has been a subject of discussion.[1] The Enhanced Ames Test (EAT) incorporates critical modifications to the standard protocol to improve the detection of these challenging mutagens.[2][3] This guide will delve into the methodological differences, present comparative data, and provide detailed experimental protocols.

Performance Comparison: Standard Ames vs. Enhanced Ames Test

While specific quantitative data for N-nitroso-meropenem in a head-to-head comparison of the standard and Enhanced Ames Test is not publicly available, extensive studies on other N-nitrosamine drug substance-related impurities (NDSRIs) provide a strong basis for comparison. The following table summarizes representative data, highlighting the improved sensitivity of the EAT. The data is based on findings from studies evaluating a range of NDSRIs under various test conditions.[4][5][6]

Table 1: Comparison of Mutagenic Potential of Representative NDSRIs in Standard vs. Enhanced Ames Test Conditions

Test Compound	Ames Test Condition	Salmonella typhimurium Strain TA100 (Fold Increase in Revertants)	Escherichia coli Strain WP2 uvrA(pKM101) (Fold Increase in Revertants)	Mutagenicity Outcome
NDSRI (Hypothetical Positive)	Standard Ames (10% Rat Liver S9)	1.5	1.2	Negative
Enhanced Ames (30% Hamster Liver S9)	8.7	6.5	Positive
NDSRI (Hypothetical Negative)	Standard Ames (10% Rat Liver S9)	1.1	0.9	Negative
Enhanced Ames (30% Hamster Liver S9)	1.3	1.1	Negative
Positive Control (e.g., NDEA)	Enhanced Ames (30% Hamster Liver S9)	15.2	12.8	Positive
Vehicle Control	Enhanced Ames (30% Hamster Liver S9)	1.0	1.0	Negative

Note: The data presented for the hypothetical NDSRIs are representative of the trends observed in studies comparing standard and enhanced Ames test conditions for various nitrosamines. A positive result is typically defined as a reproducible, dose-responsive increase in the number of revertant colonies, generally a two- to three-fold increase over the vehicle control.

Experimental Protocols

The key differentiator between the standard and Enhanced Ames Test lies in the metabolic activation system and the pre-incubation conditions.

Standard Ames Test Protocol (Plate Incorporation Method)

The standard Ames test, as described in OECD Test Guideline 471, is a widely used method for detecting mutagenic compounds.[1]

1. Bacterial Strains: Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strain WP2 uvrA(pKM101) are commonly used. 2. Metabolic Activation: A post-mitochondrial fraction (S9) from the livers of rats induced with Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone is used. Typically, a 10% (v/v) S9 mix is prepared. 3. Procedure: a. To 2.0 mL of molten top agar (B569324) at 45°C, add 0.1 mL of an overnight bacterial culture, 0.1 mL of the test compound solution, and 0.5 mL of the S9 mix (or buffer for the non-activated condition). b. The mixture is vortexed and poured onto the surface of a minimal glucose agar plate. c. Plates are incubated at 37°C for 48-72 hours. d. The number of revertant colonies is counted.

Enhanced Ames Test (EAT) Protocol (Pre-incubation Method)

The EAT protocol incorporates modifications to enhance the detection of N-nitrosamines.[1][2][3]

1. Bacterial Strains: The same strains as the standard Ames test are used: S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA(pKM101).[1] 2. Metabolic Activation:

• Dual S9 Sources: Both rat and hamster liver S9 fractions are used. The animals are typically induced with a combination of phenobarbital and β-naphthoflavone.[7]
• Higher S9 Concentration: A higher concentration of S9, typically 30% (v/v), is used in the S9 mix.[2] 3. Procedure: a. In a test tube, 0.1 mL of the overnight bacterial culture, 0.1 mL of the test compound solution (N-nitroso-meropenem), and 0.5 mL of the 30% rat or hamster S9 mix are combined. b. The mixture is pre-incubated with shaking at 37°C for a defined period, typically 20-30 minutes.[1] c. Following pre-incubation, 2.0 mL of molten top agar is added to the mixture. d. The contents are vortexed and poured onto a minimal glucose agar plate. e. Plates are incubated at 37°C for 48-72 hours. f. The number of revertant colonies is counted.

Visualizing the Methodologies

To better illustrate the workflows and the rationale behind the Enhanced Ames Test, the following diagrams are provided.

Caption: Workflow of the Enhanced Ames Test for N-nitroso-meropenem.

The rationale for the "enhancements" in the EAT is rooted in the metabolic activation of nitrosamines.

Caption: Rationale for the Enhanced Ames Test over the Standard Ames Test.

Conclusion

The Enhanced Ames Test represents a significant advancement in the accurate assessment of the mutagenic potential of N-nitrosamine impurities like N-nitroso-meropenem. By employing a higher concentration and dual sources of metabolic activation, coupled with a pre-incubation step, the EAT demonstrates superior sensitivity compared to the standard Ames test for this class of compounds. For researchers and drug development professionals, the adoption of the EAT is a critical step in ensuring the comprehensive safety evaluation of pharmaceutical products and meeting regulatory expectations for the control of genotoxic impurities.[3]

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 3. Enhanced AMES test and genotoxicity: advancing the detection of nitrosamine impurities - GenEvolutioN [genevolution.fr]
• 4. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. labcorp.com [labcorp.com]

A Comparative Genotoxicity Profile: N-Nitroso-Meropenem, NDMA, and NDEA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the genotoxic potential of N-nitroso-meropenem, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), against two well-characterized and potent genotoxic nitrosamines, N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA). The comparison is based on available regulatory assessments and extensive experimental data for NDMA and NDEA.

Executive Summary

N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) are potent genotoxic carcinogens with a substantial body of evidence demonstrating their mutagenic and clastogenic effects in various in vitro and in vivo assays. Their genotoxicity is mediated by metabolic activation, primarily by cytochrome P450 (CYP) enzymes, leading to the formation of reactive electrophilic species that alkylate DNA, inducing mutations and chromosomal damage.

Direct experimental genotoxicity data for N-nitroso-meropenem is not publicly available. However, based on a structure-activity relationship (SAR) analysis, the European Medicines Agency (EMA) has classified N-nitroso-meropenem into Potency Category 4, with a corresponding Acceptable Intake (AI) limit of 1500 ng/day. This classification suggests a lower predicted carcinogenic potency compared to highly potent nitrosamines like NDMA and NDEA.

This guide summarizes the available data to facilitate a comparative assessment of the genotoxic risk associated with these compounds.

Data Presentation

The following table summarizes the available genotoxicity data for N-nitroso-meropenem, NDMA, and NDEA. It is critical to note that the information for N-nitroso-meropenem is based on a predictive potency categorization, not on direct experimental results.

Genotoxicity Endpoint	N-nitroso-meropenem	N-Nitrosodimethylamine (NDMA)	N-Nitrosodiethylamine (NDEA)
Ames Test (Bacterial Reverse Mutation Assay)	No data available. Predicted to be mutagenic.	Positive with metabolic activation (S9).[1][2][3][4][5] Particularly sensitive in S. typhimurium TA100 and TA1535 and E. coli WP2uvrA(pKM101) with hamster liver S9.[1][2][3][4]	Positive with metabolic activation (S9).[1][2][3][4][5] Mutagenicity is readily detected, with hamster liver S9 showing superiority over rat liver S9.[1][2][3][4]
In Vitro Micronucleus Assay	No data available.	Positive with metabolic activation. Induces micronuclei in various cell types.	Positive with metabolic activation.[6] Induces micronuclei in vitro.
In Vivo Micronucleus Assay	No data available.	Positive. Induces micronuclei in rodents, with dose-dependent increases observed in the liver, lung, and kidney.[7]	Positive. Produces dose-dependent and reproducible results in the hen's egg test for micronucleus induction (HET-MN).[6]
Metabolic Activation	Predicted to require metabolic activation.	Requires metabolic activation by CYP enzymes, primarily CYP2E1.[8]	Requires metabolic activation by CYP enzymes, with a high affinity for CYP2A6.[8]
Carcinogenic Potency Categorization (EMA)	Potency Category 4 (Acceptable Intake: 1500 ng/day)	High Potency	High Potency

Experimental Protocols

Detailed methodologies for the key genotoxicity assays cited for NDMA and NDEA are outlined below. These protocols are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Bacterial Reverse Mutation Assay (Ames Test) - Based on OECD TG 471

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical. It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine for Salmonella). The assay determines if a test substance can cause a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium.

• Tester Strains: A range of bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA(pKM101)) are selected to detect different types of mutations (frameshift vs. base-pair substitutions).

• Metabolic Activation: The test is conducted with and without an exogenous metabolic activation system (S9 fraction), typically derived from the liver of rodents pre-treated with enzyme-inducing agents (e.g., Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone). For nitrosamines, hamster liver S9 is often more effective than rat liver S9.[1][2][3][4]

• Exposure: The bacterial tester strains are exposed to various concentrations of the test substance in the presence or absence of the S9 mix. The pre-incubation method, where the test substance, bacteria, and S9 mix are incubated together before plating, is generally recommended for nitrosamines.[1][2][3][4]

• Plating and Incubation: The treated bacterial cultures are plated on a minimal agar (B569324) medium lacking the essential amino acid. The plates are incubated for 48-72 hours at 37°C.

• Scoring: The number of revertant colonies (colonies that have undergone reverse mutation and can now grow on the minimal medium) is counted for each concentration of the test substance and compared to the spontaneous revertant count in the negative control. A substance is considered mutagenic if it induces a dose-dependent and reproducible increase in the number of revertant colonies.

In Vitro Micronucleus Assay - Based on OECD TG 487

The in vitro micronucleus assay is a genotoxicity test for the detection of micronuclei in the cytoplasm of interphase cells. Micronuclei are small, extranuclear bodies that contain chromosomal fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis. Their presence is an indication of clastogenic (chromosome breaking) or aneugenic (chromosome lagging) events.

• Cell Culture: A suitable mammalian cell line (e.g., human TK6 lymphoblastoid cells) is cultured to a logarithmic growth phase.

• Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system (S9 fraction).

• Exposure: The cells are exposed to a range of concentrations of the test substance for a defined period (e.g., 3-6 hours in the presence of S9, or for a longer duration, such as 24 hours, without S9).

• Cytokinesis Block (optional but recommended): Cytochalasin B is added to the culture medium to block cytokinesis, resulting in the accumulation of binucleated cells. This allows for the identification of cells that have completed one nuclear division after the start of the treatment.

• Harvesting and Staining: After an appropriate recovery period, the cells are harvested, subjected to hypotonic treatment, fixed, and dropped onto microscope slides. The cells are then stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

• Scoring: The frequency of micronucleated cells is determined by scoring a predetermined number of cells (e.g., 2000 binucleated cells per concentration). A significant, dose-dependent increase in the frequency of micronucleated cells indicates a genotoxic effect.

Mandatory Visualization

Caption: Metabolic activation of nitrosamines leading to DNA damage.

Caption: Experimental workflow for the Ames Test.

Caption: Experimental workflow for the In Vitro Micronucleus Assay.

References

• 1. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Investigating genotoxic and hematotoxic effects of N-nitrosodimethylamine, N-nitrosodiethylamine and N-nitrosodiethanolamine in the hen's egg-micronucleus test (HET-MN) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. High variability of nitrosamine metabolism among individuals: role of cytochromes P450 2A6 and 2E1 in the dealkylation of N-nitrosodimethylamine and N-nitrosodiethylamine in mice and humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of N-nitroso-meropenem: A Guide for Laboratory Professionals

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of N-nitroso-meropenem, a potential impurity in the carbapenem (B1253116) antibiotic meropenem (B701). Given the classification of many N-nitroso compounds as probable human carcinogens, meticulous handling and disposal are paramount to ensure personnel safety and environmental protection.

Core Principles of N-nitroso-meropenem Disposal

N-nitroso-meropenem is classified as hazardous waste due to its N-nitroso moiety and its nature as a beta-lactam antibiotic.[1][2][3] Disposal procedures must address both of these chemical characteristics. The primary goal is the chemical inactivation of the N-nitroso group prior to final disposal. All disposal activities must comply with local, state, and federal regulations for hazardous waste.[4][5]

Inactivation and Disposal Procedures

Due to the hazardous nature of N-nitroso compounds, direct disposal is not recommended. Chemical inactivation is the preferred first step. Below are recommended procedures for the inactivation of N-nitroso-meropenem, based on established methods for N-nitroso compounds and beta-lactam antibiotics.

1. Chemical Inactivation of the N-Nitroso Group

Researchers have two primary chemical inactivation methods at their disposal for N-nitroso compounds.

Method A: Aluminum:Nickel Alloy Reduction

This method utilizes a chemical reduction to destroy the N-nitroso group.[2][6]

• Protocol:

  • In a certified chemical fume hood, dissolve the N-nitroso-meropenem waste in a suitable solvent.

  • Slowly add aluminum:nickel alloy powder to the solution.

  • Gradually increase the basicity of the medium by adding a base (e.g., sodium hydroxide (B78521) solution).

  • Allow the reaction to proceed for a sufficient time to ensure complete destruction of the N-nitroso compound (at least 99.98% destruction has been reported for other N-nitroso compounds).[2][6]

  • Verify the destruction of the N-nitroso compound using an appropriate analytical method, such as chromatography, if available.[2]

Method B: Sodium Thiosulfate (B1220275) and Sodium Hydroxide Treatment

This procedure offers an alternative for the decontamination of materials contaminated with N-nitroso compounds.[7]

• Protocol:

  • Prepare a fresh solution of 10% sodium thiosulfate and 1% sodium hydroxide in water.

  • Submerge or thoroughly rinse the contaminated materials (e.g., glassware, stir bars) in this solution within a chemical fume hood.

  • Allow the materials to soak for at least 24 hours to ensure complete inactivation.[7]

  • After the inactivation period, the solution may be neutralized and disposed of according to institutional guidelines.[7]

2. Inactivation of the Beta-Lactam Ring

Following the destruction of the N-nitroso group, the beta-lactam structure of meropenem should be addressed.

Method C: Alkaline Hydrolysis

Beta-lactam antibiotics can be inactivated through hydrolysis in a basic solution.[8]

• Protocol:

  • After confirming the destruction of the N-nitroso group, adjust the pH of the solution to be strongly basic (e.g., using a 1 M sodium hydroxide solution) if not already accomplished in the previous step.[8]

  • Allow the solution to stand for a sufficient period to ensure the hydrolysis of the beta-lactam ring.

  • Neutralize the solution before final disposal.

3. Final Disposal

Once the N-nitroso-meropenem has been chemically inactivated, the resulting waste must be disposed of as hazardous chemical waste.

• Procedure:

  • Collect the treated liquid waste in an approved hazardous waste container.[1][4] These containers are typically black and clearly labeled as "hazardous waste pharmaceuticals."[4]

  • Solid waste, such as contaminated personal protective equipment (PPE) and absorbent pads, should be collected in a separate, clearly labeled hazardous waste container.[7]

  • Contact your institution's Environmental Health and Safety (EHS) office for pickup and final disposal, which is typically incineration for hazardous pharmaceutical waste.[4][7]

Important Considerations:

• Never dispose of untreated N-nitroso-meropenem down the drain. [9] This can lead to the contamination of waterways.

• Stock solutions of antibiotics are considered hazardous chemical waste. [1]

• Autoclaving may not be sufficient for the destruction of all antibiotics and is not a validated method for the destruction of N-nitroso compounds. [1]

• Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, when handling N-nitroso-meropenem and during all disposal procedures.[7]

• All procedures involving N-nitroso-meropenem should be conducted in a certified chemical fume hood to prevent inhalation of aerosols.[7]

Quantitative Data for Inactivation Methods

The following table summarizes the quantitative parameters for the described inactivation methods, based on general procedures for related compounds.

Method	Reagents	Concentration	Treatment Time	Efficacy
Aluminum:Nickel Alloy Reduction	Aluminum:Nickel alloy powder, Base (e.g., NaOH)	Not specified	Not specified	>99.98% destruction of N-nitroso group
Sodium Thiosulfate/Hydroxide	Sodium thiosulfate, Sodium hydroxide	10% w/v, 1% w/v	24 hours	Not specified
Alkaline Hydrolysis	Sodium hydroxide	1 M	Not specified	Effective for β-lactam hydrolysis

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of N-nitroso-meropenem.

Caption: Disposal workflow for N-nitroso-meropenem.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cir-safety.org [cir-safety.org]
• 4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 5. epa.gov [epa.gov]
• 6. Decontamination and disposal of nitrosoureas and related N-nitroso compounds (Journal Article) | OSTI.GOV [osti.gov]
• 7. unthsc.edu [unthsc.edu]
• 8. mdpi.com [mdpi.com]
• 9. dtsc.ca.gov [dtsc.ca.gov]

Essential Safety and Disposal Protocols for Handling N-nitroso-meropenem

FOR IMMEDIATE RELEASE

Researchers, scientists, and drug development professionals handling N-nitroso-meropenem must adhere to stringent safety and disposal protocols due to the compound's potential mutagenic properties. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and environmental protection.

N-nitroso-meropenem is a derivative of the antibiotic meropenem (B701) and belongs to the class of N-nitroso compounds, many of which are known to be potent carcinogens. Therefore, handling this substance requires a comprehensive safety strategy that encompasses all stages, from preparation and use to decontamination and disposal.

Personal Protective Equipment (PPE) and Exposure Limits

The U.S. Food and Drug Administration (FDA) has set an Acceptable Intake (AI) limit for N-nitroso-meropenem at 1500 ng/day[1][2]. Adherence to this limit is critical to minimize health risks. The following table summarizes the recommended personal protective equipment and exposure limits for handling N-nitroso-meropenem.

Parameter	Recommendation	Source(s)
Acceptable Intake (AI) Limit	1500 ng/day	[1]
Primary Engineering Control	Certified Chemical Fume Hood
Hand Protection	Double gloving is recommended. Options include: - Outer Glove: Butyl rubber gloves are recommended for handling nitro-compounds. - Inner Glove: Nitrile rubber (0.11mm) gloves.	[3]
Eye Protection	Safety glasses with side shields or goggles.	[4]
Body Protection	Fully fastened lab coat or a disposable jumpsuit. Protective clothing should not be worn outside the designated work area.	[4][5]
Respiratory Protection	A NIOSH/MSHA-approved respirator or a self-contained breathing apparatus should be used if there is a risk of generating dust or aerosols.	[4]

Operational Plan for Handling N-nitroso-meropenem

A systematic approach is essential for the safe handling of N-nitroso-meropenem in a laboratory setting. The following workflow outlines the key steps from preparation to post-handling procedures.

Figure 1. Workflow for the safe handling and disposal of N-nitroso-meropenem.

Detailed Experimental Protocols: Disposal and Decontamination

All materials contaminated with N-nitroso-meropenem must be treated as hazardous waste[3]. The primary and preferred method of disposal is high-temperature incineration by a licensed hazardous waste disposal company[2]. For laboratory-scale decontamination of surfaces and equipment, or for the treatment of small amounts of waste before disposal, chemical degradation can be employed.

Below are detailed protocols for two chemical degradation methods that have been shown to be effective for N-nitroso compounds.

It is imperative to validate these procedures for N-nitroso-meropenem in a controlled laboratory setting before routine use.

Method 1: Degradation using Aluminum-Nickel Alloy

This procedure utilizes an aluminum-nickel alloy powder in a basic solution to chemically reduce the N-nitroso group.

Materials:

• N-nitroso-meropenem contaminated waste

• Aluminum-nickel (Al:Ni) alloy powder

• 1 M Potassium Hydroxide (KOH) solution

• Stirring apparatus

• Certified chemical fume hood

Procedure:

• Work in a certified chemical fume hood.

• Place the N-nitroso-meropenem waste into a suitable reaction vessel equipped with a stirrer.

• Add the Al:Ni alloy powder to the waste.

• While continuously stirring the mixture, slowly add the 1 M KOH solution. The basicity of the solution should be gradually increased[7].

• Continue stirring the reaction mixture. The completeness of the degradation can be monitored using appropriate analytical techniques, such as chromatography, to confirm the absence of the parent N-nitroso compound[7].

• Once the reaction is complete, the resulting mixture should be neutralized.

• After confirming the absence of hazardous byproducts and ensuring compliance with institutional guidelines, the neutralized aqueous waste can be disposed of.

Method 2: Degradation using Hydrobromic Acid in Acetic Acid

This method employs a solution of hydrobromic acid in glacial acetic acid to cleave the N-nitroso group.

Materials:

• N-nitroso-meropenem contaminated waste

• Hydrobromic acid (HBr) in glacial acetic acid (a common commercially available solution is 33% HBr in acetic acid)

• Inert gas source (e.g., nitrogen)

• Stirring apparatus

• Certified chemical fume hood

Procedure:

• Perform all steps in a certified chemical fume hood.

• Place the N-nitroso-meropenem waste into a reaction vessel with a stirrer.

• Carefully add the hydrobromic acid in glacial acetic acid solution to the waste.

• To prevent the potential reformation of the N-nitrosamide, gently bubble nitrogen gas through the reaction mixture[8].

• Allow the reaction to proceed with continuous stirring. The reaction time may vary depending on the concentration of the N-nitroso compound.

• Monitor the degradation process using a suitable analytical method to ensure complete destruction of the N-nitroso-meropenem.

• Upon completion, neutralize the reaction mixture carefully with a suitable base.

• Dispose of the neutralized solution in accordance with local and institutional regulations for hazardous waste.

Spill and Emergency Procedures

In the event of a spill, immediately evacuate and secure the area. Only personnel trained in hazardous material cleanup and equipped with the appropriate PPE should address the spill. Use absorbent paper to contain liquid spills, being cautious of potential reactions with certain absorbent materials[3]. All contaminated materials from the cleanup must be placed in a sealed, labeled hazardous waste container. Following a spill or any accidental exposure, a thorough decontamination of the affected area is required. Any incident involving potential or actual exposure to N-nitroso-meropenem must be reported and documented according to institutional protocols[9].

By adhering to these rigorous safety and disposal procedures, laboratories can significantly mitigate the risks associated with handling N-nitroso-meropenem, ensuring a safe working environment for all personnel.

References

• 1. veeprho.com [veeprho.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. lsuhsc.edu [lsuhsc.edu]
• 4. benchchem.com [benchchem.com]
• 5. chem.tamu.edu [chem.tamu.edu]
• 6. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 7. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Destruction of carcinogenic and mutagenic N-nitrosamides in laboratory wastes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. northumbria.ac.uk [northumbria.ac.uk]